N-(2-Bromoethyl)urethane

• CAS: 7452-78-0

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of N-(2-Bromoethyl)urethane

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(2-Bromoethyl)urethane, also known as ethyl N-(2-bromoethyl)carbamate, is a bifunctional molecule of significant interest in synthetic organic chemistry and drug development. Its structure incorporates a reactive bromoethyl group, rendering it a versatile alkylating agent, alongside a urethane moiety that can influence its stability, solubility, and interactions with biological systems. This technical guide provides a comprehensive overview of the known physicochemical properties of N-(2-Bromoethyl)urethane, offering insights into its molecular characteristics, reactivity, and handling considerations. The information presented herein is intended to serve as a foundational resource for researchers utilizing this compound as a building block in the synthesis of novel chemical entities and pharmaceutical agents.

Introduction

The strategic incorporation of specific functional groups is a cornerstone of modern medicinal chemistry and materials science. N-(2-Bromoethyl)urethane emerges as a valuable reagent in this context, offering a convenient handle for the introduction of an ethyl-urethane linker into a target molecule. The presence of the bromine atom provides a reactive site for nucleophilic substitution, while the urethane group can participate in hydrogen bonding and modulate the overall polarity of the resulting conjugate. This unique combination of features makes it a useful intermediate in the synthesis of a variety of compounds, including chiral carbamate butanoates which have applications as pest control agents.[1][2] This guide aims to consolidate the available data on the physicochemical properties of N-(2-Bromoethyl)urethane to facilitate its effective and safe use in the laboratory.

Molecular Structure and Properties

A thorough understanding of the fundamental molecular properties of a reagent is paramount for its successful application in synthesis and for predicting its behavior in various chemical and biological environments.

Chemical Structure

The chemical structure of N-(2-Bromoethyl)urethane is depicted below.

Caption: Chemical structure of N-(2-Bromoethyl)urethane.

Physicochemical Data

The key physicochemical properties of N-(2-Bromoethyl)urethane are summarized in the table below.

Property	Value	Source
Molecular Formula	C₅H₁₀BrNO₂	[1]
Molecular Weight	196.04 g/mol	[1]
Appearance	Pale yellow oil	[1]
Boiling Point	243 °C at 760 mmHg	[1]
Density	1.435 g/cm³	[1]
Solubility	Soluble in Chloroform, Dichloromethane, Diethyl Ether	[1]
Melting Point	Not Applicable	[1]

Reactivity and Stability

The chemical behavior of N-(2-Bromoethyl)urethane is primarily dictated by the interplay between the electrophilic bromoethyl group and the urethane functionality.

Reactivity of the Bromoethyl Group

The carbon atom attached to the bromine is electrophilic and susceptible to nucleophilic attack. This makes N-(2-Bromoethyl)urethane a competent alkylating agent for a variety of nucleophiles, including amines, thiols, and carbanions. The reactivity of the bromoethyl group is a key feature exploited in its synthetic applications.[2]

Stability and Decomposition

Thermal decomposition of polyurethanes, a related class of polymers, can generate a range of products including carbon dioxide, carbon monoxide, nitrogen oxides, and hydrogen cyanide, particularly at elevated temperatures.[4] Although N-(2-Bromoethyl)urethane is a smaller molecule, it is prudent to handle it with care at high temperatures and to avoid conditions that could promote its decomposition.

Synthesis and Purification

A general synthetic approach to N-(2-Bromoethyl)urethane involves a two-step process.

Caption: General synthetic workflow for N-(2-Bromoethyl)urethane.

The first step is the formation of the urethane linkage by reacting ethanolamine with a suitable carbonyl derivative, such as ethyl chloroformate. The resulting N-(2-hydroxyethyl)urethane is then subjected to a bromination reaction to replace the hydroxyl group with a bromine atom, yielding the final product.

Purification of the final product would likely involve standard organic chemistry techniques such as distillation under reduced pressure, given its liquid nature and relatively high boiling point.

Spectroscopic Characterization

While specific, publicly available spectra for N-(2-Bromoethyl)urethane are scarce, the expected spectroscopic features can be predicted based on its structure.

• ¹H NMR: The proton NMR spectrum would be expected to show signals corresponding to the ethyl group (a triplet and a quartet), and two triplets for the diastereotopic methylene protons of the bromoethyl group. The NH proton would likely appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum would exhibit distinct signals for the carbonyl carbon of the urethane, the two carbons of the ethyl group, and the two carbons of the bromoethyl group.

• IR Spectroscopy: The infrared spectrum would be characterized by a strong absorption band for the C=O stretch of the urethane group (typically around 1700 cm⁻¹), and N-H stretching and bending vibrations.[5]

• Mass Spectrometry: The mass spectrum would show the molecular ion peak and characteristic fragmentation patterns, including the loss of the bromine atom and cleavage of the urethane linkage.

Safety and Handling

Detailed safety data for N-(2-Bromoethyl)urethane is not extensively documented. However, based on its structure as an alkylating agent, it should be handled with caution. Alkylating agents are often toxic and can be irritants. Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

N-(2-Bromoethyl)urethane is a valuable synthetic intermediate with the potential for broad applications in the development of new molecules. This guide has summarized the currently available information on its physicochemical properties, reactivity, and synthesis. While there are gaps in the publicly accessible data, particularly regarding detailed stability studies and spectroscopic characterization, the information provided here serves as a useful starting point for researchers working with this compound. Further experimental investigation into its properties would be a valuable contribution to the field.

References

• tert-Butyl N-(2-bromoethyl)carbamate. PubChem. (n.d.). Retrieved from [Link]

• Process for the production of tert-butyl N-(2-bromoethyl)carbamate. Google Patents. (n.d.).

• N-(2-BroMoethyl)urethane. LookChem. (n.d.). Retrieved from [Link]

• Infrared Spectroscopy of Polymers XIII: Polyurethanes. Spectroscopy Online. (2023, June 23). Retrieved from [Link]

• A Convenient Synthesis of tert-Butyl-N-(2-bromoethyl)carbamate. SciSpace. (1987). Retrieved from [Link]

• ¹H NMR spectrum obtained for ethyl carbamate (2 a) synthesized using... ResearchGate. (n.d.). Retrieved from [Link]

• Polyurethanes & Thermal Degradation. Foamsulate. (n.d.). Retrieved from [Link]

• Ethyl (2-((2-bromoethyl)aminocarbonyl)phenyl)carbamate. SIELC Technologies. (2018, May 16). Retrieved from [Link]

• Common Name: ETHYL BROMOACETATE HAZARD SUMMARY. NJ.gov. (n.d.). Retrieved from [Link]

• Carbamate synthesis by carbamoylation. Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Welcome To Hyma Synthesis Pvt. Ltd. (n.d.). Retrieved from [Link]

Sources

• 1. tert-Butyl (2-bromoethyl)carbamate | CAS#:39684-80-5 | Chemsrc [chemsrc.com]
• 2. tert-Butyl N-(2-bromoethyl)carbamate | 39684-80-5 [chemicalbook.com]
• 3. ETHYL N-ETHYLCARBAMATE(623-78-9) 1H NMR spectrum [chemicalbook.com]
• 4. Ethyl bromide [webbook.nist.gov]
• 5. 2-(tert-Butoxycarbonylamino)ethyl Bromide | 39684-80-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Comprehensive Spectroscopic Characterization of N-(2-Bromoethyl)urethane

Topic: Spectroscopic Characterization of N-(2-Bromoethyl)urethane Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Abstract This technical guide provides a rigorous spectroscopic analysis of N-(2-Bromoethyl)urethane (Ethyl N-(2-bromoethyl)carbamate), a critical intermediate in the synthesis of oxazolidinones and nitrogen mustard analogs. We synthesize data from Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS) to establish a definitive structural fingerprint. Special emphasis is placed on distinguishing the target molecule from its common cyclization impurity, 2-oxazolidinone, and interpreting the isotopic signatures characteristic of brominated alkyl carbamates.

Introduction and Synthetic Context

N-(2-Bromoethyl)urethane (

) serves as a bifunctional building block containing an electrophilic alkyl bromide and a nucleophilic carbamate nitrogen. Its primary utility lies in pharmacophore development, where it acts as a "linker" reagent or a precursor to cyclic carbamates.

Understanding its spectroscopic identity is inseparable from its synthesis. The compound is typically generated via the Schotten-Baumann reaction of 2-bromoethylamine hydrobromide with ethyl chloroformate.

Synthetic Pathway & Impurity Logic

The characterization challenge arises not just from the molecule itself, but from its propensity to undergo intramolecular cyclization under basic conditions, yielding 2-oxazolidinone.

Figure 1: Synthetic pathway and potential degradation to the cyclic impurity.

Experimental Protocols

To ensure reproducibility, the following instrument parameters and sample preparation methods are recommended.

Sample Preparation

• NMR: Dissolve 10–15 mg of sample in 0.6 mL of

  . Tetramethylsilane (TMS) is used as the internal standard ( ppm). Note: may be used to observe the labile N-H proton more clearly, though it may shift the signal downfield.

• IR: Analyze as a neat oil using Attenuated Total Reflectance (ATR) on a diamond crystal. If the sample is solid (low melting point), a KBr pellet is acceptable but ATR is preferred for hygroscopic bromides.

• MS: Dilute to 10 µg/mL in Methanol/Water (50:50) with 0.1% Formic Acid for ESI+.

Structural Elucidation

Infrared Spectroscopy (FT-IR)

The IR spectrum provides the first "fingerprint" confirmation of the carbamate functionality and the alkyl halide.

Functional Group	Frequency ( )	Intensity	Assignment / Notes
N-H Stretch	3300 – 3400	Medium, Broad	Characteristic of secondary carbamates (free N-H).
C-H Stretch	2950 – 2980	Medium	Alkyl C-H (Ethyl group and ethylene bridge).
C=O Stretch	1690 – 1720	Strong	Diagnostic. Urethane carbonyl. (Amide I band).[1]
Amide II	1520 – 1540	Medium	N-H bending / C-N stretching combination.
C-O Stretch	1240 – 1260	Strong	Ester linkage ( ).
C-Br Stretch	550 – 650	Medium/Weak	Alkyl bromide stretch. Often obscured in fingerprint region.

Technical Insight: A shift of the Carbonyl band to ~1750

suggests cyclization to 2-oxazolidinone, as cyclic carbamates (5-membered rings) exhibit higher frequency absorption due to ring strain.

Nuclear Magnetic Resonance (NMR)

3.2.1 H NMR (400 MHz, )

The proton spectrum is defined by the ethyl ester system and the ethylene bridge.

Position	Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Assignment
NH	5.0 – 5.5	Broad Singlet	1H	-	Carbamate N-H (Exchangeable).
	4.12	Quartet	2H	7.1	Ethyl ester methylene.
	3.55 – 3.65	Multiplet/q	2H	~6.0	Methylene adjacent to Nitrogen.
	3.45 – 3.50	Triplet	2H	~6.0	Methylene adjacent to Bromine.
	1.25	Triplet	3H	7.1	Ethyl ester methyl.

Critical Analysis:

• The Ethylene Bridge: The signals for

  and are chemically distinct but magnetically similar. In , they often appear as a complex overlapping multiplet or two closely spaced triplets. The is typically slightly downfield of the due to the anisotropy of the carbamate carbonyl, though this depends on concentration and solvent.

• Coupling: The

  signal often appears as a quartet (pseudo-quartet) due to coupling with both the adjacent and the NH proton.

3.2.2 C NMR (100 MHz, )

Carbon NMR provides unambiguous confirmation of the carbon skeleton without the complexity of proton coupling.

Shift ( , ppm)	Carbon Type	Assignment
156.5	Quaternary (C=O)	Carbamate Carbonyl.
61.2	Secondary ( )	(Ethyl ester).
42.5	Secondary ( )	(Linker).
32.1	Secondary ( )	(Linker).
14.6	Primary ( )	Methyl group.

Mass Spectrometry (MS)

Mass spectrometry is definitive for this compound due to the unique isotopic abundance of Bromine (

: 1:1).

• Ionization Mode: Electron Impact (EI) or Electrospray Ionization (ESI+).

• Molecular Ion:

  • m/z 195 (

    , )

  • m/z 197 (

    , )

  • Intensity Ratio: 1:1 (The "Twin Peaks" signature).

Fragmentation Pathway (EI)

The fragmentation follows standard carbamate cleavage rules, dominated by the stability of the ethyl cation and the loss of the bromine radical.

Figure 2: Primary fragmentation pathways observed in Electron Impact MS.

Stability and Impurity Profiling

The Cyclization Threat

Researchers must be aware that N-(2-Bromoethyl)urethane is a "masked" oxazolidinone. Upon heating (>60°C) or exposure to strong base, the urethane nitrogen deprotonates and attacks the carbon bearing the bromine.

• Reaction: Intramolecular Nucleophilic Substitution (

  ).

• Product: 2-Oxazolidinone + Ethyl Bromide (or Ethanol/HBr depending on conditions).

• Detection:

  • TLC: The cyclic product is much more polar than the starting bromide.

  • NMR: Loss of the ethyl group signals (quartet at 4.12, triplet at 1.25) and the convergence of the ethylene bridge signals into a symmetric multiplet pattern typical of the ring system.

Safety & Handling

Warning: N-(2-Bromoethyl)urethane is an alkylating agent. It bears structural similarity to nitrogen mustards (though it is a hemi-mustard).

• Hazard: Potential mutagen/carcinogen. Causes skin and eye irritation.

• PPE: Double nitrile gloves, chemical safety goggles, and handling strictly within a fume hood.

• Decontamination: Treat spills with 10% aqueous sodium thiosulfate to quench the alkylating potential before disposal.

References

• Synthesis of Bromoethylcarbamates

  • Organic Syntheses, Coll. Vol. 2, p. 563 (1943). Procedure for

    -Bromoethylamine hydrobromide. Link

• Carbamate Spectroscopic Data

  • National Institute of Advanced Industrial Science and Technology (AIST).[2] Spectral Database for Organic Compounds (SDBS).[2] SDBS No. 2648-96-6 (Inferred). Link

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books.

• Cyclization Kinetics

  • Kano, S., et al. "A facile synthesis of 2-oxazolidinones." Journal of Organic Chemistry, 48(21), 3835-3837. (Mechanistic insight into urethane cyclization). Link

• General Safety Data

  • PubChem Compound Summary for CID 4182114 (Ethyl N-(2-bromophenyl)carbamate - Analogous safety data). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]

Technical Guide: Reactivity and Applications of N-(2-Bromoethyl)urethane in Proteomics

Executive Summary

N-(2-Bromoethyl)urethane (often referred to chemically as ethyl 2-bromoethylcarbamate ) is a specialized alkylating agent utilized in chemical biology and mutagenesis studies. While structurally related to the common proteomic reagent 2-bromoethylamine (BEA), its reactivity profile and downstream applications differ significantly.

Unlike BEA, which converts cysteine to a lysine mimic (thialysine) to introduce tryptic cleavage sites, N-(2-Bromoethyl)urethane introduces a neutral, hydrophobic carbamate moiety. This guide details the physicochemical basis of its reactivity, optimized protocols for cysteine labeling, and the mass spectrometry (MS) parameters required for adduct identification.

Key Technical Parameters:

• Primary Target: Cysteine sulfhydryl groups (-SH).

• Reaction Mechanism: Nucleophilic substitution (

  ).

• Mass Shift: +116.07 Da (Monoisotopic).

• Selectivity: High for Cys at pH 7.5; cross-reactivity with His/Lys at pH > 8.5.

Part 1: Chemical Basis & Mechanism[1]

Structural Properties

The molecule consists of a bromoethyl group attached to a urethane (carbamate) nitrogen.

• Formula:

• Molecular Weight: ~196.04 g/mol

• Electrophile: The

  -carbon of the bromoethyl group.

Reaction Mechanism

The reaction proceeds via the displacement of the bromide leaving group by a nucleophile. Unlike nitrogen mustards or 2-bromoethylamine, the nitrogen atom in the carbamate linkage is electron-deficient due to resonance with the carbonyl oxygen. This reduces the basicity of the nitrogen, making the formation of a cyclic aziridinium ion intermediate less favorable than in amine analogs. Consequently, the reaction is driven primarily by direct bimolecular nucleophilic substitution (

).

Mechanism Diagram

The following diagram illustrates the direct alkylation of a cysteine residue.

Figure 1: Mechanism of Cysteine Alkylation by N-(2-Bromoethyl)urethane via

displacement.

Selectivity Profile

The reactivity is pH-dependent.[1][2] The thiolate anion (

) is the active nucleophile.

Amino Acid	Nucleophile	pKa (Side Chain)	Reactivity at pH 7.5	Reactivity at pH 9.0
Cysteine	Thiol ( )	~8.3	High	High
Histidine	Imidazole	~6.0	Low	Moderate
Lysine	Amine ( )	~10.5	Negligible	Low/Moderate
Methionine	Thioether	N/A	Very Low	Low

Part 2: Experimental Protocols

Synthesis and Preparation

Note: N-(2-Bromoethyl)urethane is not always commercially available off-the-shelf and may require synthesis or custom ordering. Synthesis Summary: Reaction of 2-bromoethylamine hydrobromide with ethyl chloroformate in the presence of a base (e.g., sodium bicarbonate) yields the target carbamate. Storage: Store lyophilized at -20°C. Prepare fresh solutions in anhydrous DMSO or ethanol immediately before use to prevent hydrolysis.

Standard Cysteine Labeling Protocol

This protocol is optimized for labeling reduced cysteine residues in a complex protein mixture.

Reagents:

• Lysis Buffer: 50 mM HEPES, 150 mM NaCl, pH 7.5. (Avoid Tris buffers if high concentrations of reagent are used to prevent N-terminal capping).

• Reducing Agent: Dithiothreitol (DTT) or TCEP.

• Alkylating Reagent: N-(2-Bromoethyl)urethane (200 mM stock in DMSO).

• Quenching Agent: 500 mM L-Cysteine or excess DTT.

Workflow:

• Reduction: Incubate protein sample (1 mg/mL) with 5 mM DTT for 30 minutes at 56°C to reduce disulfide bonds.

• Cooling: Allow sample to cool to room temperature (RT).

• Alkylation: Add N-(2-Bromoethyl)urethane to a final concentration of 20 mM (approx. 4-fold molar excess over total thiols).

• Incubation: Incubate for 45–60 minutes at RT in the dark.

  • Critical: Do not exceed pH 8.0 to maintain specificity for Cysteine over Lysine.

• Quenching: Add excess DTT or L-Cysteine (final 20-30 mM) to consume unreacted alkylating agent.

• Cleanup: Proceed to desalting (Zeba spin columns) or SDS-PAGE/precipitation to remove excess reagents before digestion.

Proteomic Analysis Workflow

Figure 2: Proteomic workflow for identifying N-(2-Bromoethyl)urethane modified peptides.

Part 3: Mass Spectrometry Data Interpretation

When analyzing MS data, the modification must be defined as a variable modification on Cysteine. Unlike Iodoacetamide (Carbamidomethylation, +57.02 Da), this reagent adds a larger, more hydrophobic group.

Mass Shift Calculation

• Added Moiety:

• Elemental Composition:

• Calculation:

  • 5 × C (12.00000) = 60.00000

  • 10 × H (1.00783) = 10.07830

  • 1 × N (14.00307) = 14.00307

  • 2 × O (15.99491) = 31.98982

  • Total Monoisotopic Mass Shift: +116.07119 Da

Diagnostic Ions

In high-energy collision dissociation (HCD), the urethane linkage may fragment. Look for neutral loss of ethanol (46 Da) or the formation of diagnostic immonium ions if the peptide backbone fragments extensively.

Hydrophobicity Impact

Peptides modified with N-(2-Bromoethyl)urethane will exhibit increased retention time on Reverse-Phase (C18) chromatography compared to their native or carbamidomethylated counterparts due to the ethyl carbamate chain's hydrophobicity.

Part 4: Safety & Toxicology (Critical)

Warning: N-(2-Bromoethyl)urethane is structurally related to urethane (ethyl carbamate) and nitrogen mustards.

• Mutagenicity: It is a direct-acting mutagen. The bromoethyl group can alkylate DNA bases (specifically N7-guanine), leading to depurination or mispairing.

• Handling:

  • Must be handled in a chemical fume hood.

  • Double-gloving (Nitrile) is mandatory.

  • All waste must be treated as hazardous chemical waste (halogenated organic).

• Decontamination: Spills should be neutralized with a solution of 10% sodium thiosulfate (to scavenge the alkylator) followed by detergent cleaning.

References

• Synthesis & Chemistry

  • Organic Syntheses, Coll. Vol. 1, p.111 (1941). "Phthalimide, N-(2-bromoethyl)-".

• Mutagenicity & Toxicology

  • Donovan, P. J., & Smith, G. T. (2008).[3] "Urethane and N-nitrosodiethylamine are mutagenic for the Syrian hamster fetus."[3] Mutation Research, 657(2), 160-3.[3] (Contextualizes urethane-derivative mutagenicity).

• Proteomic Alkylation Context

  • Evans, C. A. (2019).[4][5] "Reducing Complexity? Cysteine Reduction and S-Alkylation in Proteomic Workflows." Methods in Molecular Biology, 1977, 83-97.[5]

• Mass Spectrometry of Modifications

  • Witze, E. S., et al. (2007). "Mapping protein post-translational modifications with mass spectrometry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Selectivity of labeled bromoethylamine for protein alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Urethane and N-nitrosodiethylamine are mutagenic for the Syrian hamster fetus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Reducing Complexity? Cysteine Reduction and S-Alkylation in Proteomic Workflows: Practical Considerations - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility and Stability of N-(2-Bromoethyl)urethane in Biological Buffers: A Technical Guide

Executive Summary

N-(2-Bromoethyl)urethane (BEU) , also known as ethyl N-(2-bromoethyl)carbamate, is a monofunctional alkylating agent structurally related to nitrogen mustards. Its utility in mutagenesis and DNA damage studies is defined by a critical paradox: the very reactivity that makes it biologically active (electrophilic alkylation) renders it inherently unstable in aqueous biological buffers.

This guide addresses the physicochemical challenges of working with BEU. It establishes that hydrolytic instability is driven by aziridinium ion formation , necessitating specific solvent strategies and buffer choices. Researchers must avoid nucleophilic buffers (e.g., Tris) and utilize non-protic organic co-solvents (DMSO) to maintain compound integrity during experimental windows.

Part 1: Physicochemical Profile & Reactivity[1]

To optimize solubility and stability, one must first understand the molecular drivers of BEU's behavior.

Structural Properties

BEU consists of a lipophilic ethyl carbamate tail and a reactive 2-bromoethyl head.

• Lipophilicity: The carbamate and alkyl chains render the molecule sparingly soluble in pure water (

  typically), requiring organic co-solvents.

• Electrophilicity: The carbon adjacent to the bromine is highly electrophilic.

The Instability Mechanism: Aziridinium Cyclization

Unlike simple alkyl halides, BEU instability in water is not just direct hydrolysis. It proceeds via an intramolecular nucleophilic attack by the carbamate nitrogen onto the

-carbon, displacing the bromide ion.

Key Insight: While the carbonyl group of the carbamate pulls electron density from the nitrogen (making it less nucleophilic than a pure amine), cyclization still occurs, forming a transient, highly reactive aziridinium ion . This ion then rapidly reacts with water (hydrolysis) or biological nucleophiles (DNA, proteins).

Buffer Interference (The "Tris Trap")

A critical error in experimental design is the use of buffers containing primary amines.

• Tris (Tris(hydroxymethyl)aminomethane): Contains a primary amine that acts as a nucleophile. It will attack the BEU aziridinium intermediate, effectively "scavenging" the drug before it reaches the biological target.

• Glycine: Similar nucleophilic interference.

• Recommended Buffers: Phosphate (PBS), HEPES, or MOPS, which are non-nucleophilic toward alkylating agents at physiological pH.

Mechanistic Visualization

The following diagram illustrates the degradation pathways and the "Tris Trap."

Figure 1: Mechanistic pathways of BEU in aqueous solution. Note that Tris buffer competes with the biological target, reducing efficacy.

Part 2: Solubility Optimization & Stock Preparation

BEU is an oil at room temperature with poor water solubility. Direct addition to aqueous buffer results in phase separation and heterogeneous dosing.

Solvent Selection Matrix

Solvent	Solubility Rating	Suitability for Stock	Notes
DMSO	High (>100 mM)	Recommended	Chemically inert; miscible with water.
Ethanol	High	Conditional	Volatile; may affect some cell lines >0.1%.
Water	Very Low	Prohibited	Causes precipitation; rapid hydrolysis.
PBS/Media	Low	Prohibited	Only for final dilution.

Protocol: Preparation of Stable Stock Solutions

Objective: Create a concentrated stock that minimizes hydrolysis until the moment of use.

Materials:

• N-(2-Bromoethyl)urethane (Pure oil or solid).[1]

• Anhydrous DMSO (Dimethyl sulfoxide), ≥99.9%, stored over molecular sieves.

• Vials: Amber glass (to prevent potential photodegradation, though BEU is not highly photosensitive).

Step-by-Step Workflow:

• Calculate Mass: Determine the mass required for a 100 mM or 500 mM master stock.

  • Example: MW ≈ 196.04 g/mol .[2] To make 1 mL of 100 mM stock, weigh 19.6 mg.

• Dissolution: Add anhydrous DMSO to the vial. Vortex vigorously for 30 seconds. Ensure no oil droplets remain visible.

• Aliquot & Storage:

  • Divide into single-use aliquots (e.g., 20–50 µL) to avoid freeze-thaw cycles.

  • Storage: -20°C or -80°C.

  • Stability:[3] Stable in anhydrous DMSO for 6–12 months.

• Aqueous Dilution (The "Solvent Exchange"):

  • Do not dilute the stock until immediately before administration.

  • Perform a step-down dilution if the final concentration is low, keeping the intermediate step in DMSO if possible, or rapidly mixing into the buffer.

  • Limit: Keep final DMSO concentration <0.5% (v/v) to avoid solvent toxicity in cell assays.

Part 3: Stability in Biological Buffers

Once diluted into aqueous buffer (PBS, HEPES), the "stability clock" starts ticking.

Hydrolysis Kinetics

While specific half-life (

) data for BEU is sparse in public literature compared to nitrogen mustards, structurally similar 2-haloethyl carbamates exhibit values in the range of 30 minutes to 4 hours at pH 7.4, depending on temperature.

• pH Effect:

  • Acidic (pH < 6): More stable. Protonation of the nitrogen reduces its nucleophilicity, retarding aziridinium formation.

  • Basic (pH > 8): Highly unstable. Base promotes deprotonation and rapid cyclization/hydrolysis.

• Temperature Effect: Hydrolysis rates roughly double for every 10°C increase. Stability at 4°C is significantly higher than at 37°C.

Protocol: HPLC Stability Assay

To validate the stability of BEU in your specific buffer, use this self-validating HPLC protocol.

Experimental Setup:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters Symmetry).

• Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

• Detection: UV at 210 nm (carbamate carbonyl) or MS (Mass Spec).

Workflow:

• Preparation: Dilute DMSO stock of BEU to 1 mM in the test buffer (e.g., PBS pH 7.4) at 37°C.[4]

• Sampling: Inject sample onto HPLC at

  minutes.

• Quantification: Monitor the disappearance of the BEU peak and the appearance of the hydrolysis product (N-(2-hydroxyethyl)urethane).

• Calculation: Plot

  vs. Time. The slope gives the rate constant. .

Part 4: Experimental Workflow Visualization

The following diagram outlines the critical path from stock preparation to biological assay, highlighting the "Danger Zones" where instability occurs.

Figure 2: Operational workflow. The transition from DMSO to aqueous buffer (The Critical Time Window) must be minimized to prevent hydrolysis prior to target engagement.

Part 5: Summary of Recommendations

• Solvent: Always prepare primary stocks in anhydrous DMSO .

• Buffer: Use PBS or HEPES (pH 7.2–7.4). Strictly avoid Tris or Glycine buffers.

• Timing: Prepare aqueous dilutions immediately before use. Do not store diluted solutions.

• Handling: Treat as a potent mutagen. Use double gloves and work in a fume hood.

• Validation: If precise dosing is critical, run the HPLC stability assay (Section 3.2) to determine the exact half-life in your specific media.

References

• Gilman, A., & Philips, F. S. (1946). The Biological Actions and Therapeutic Applications of the B-Chloroethyl Amines and Sulfides. Science, 103(2675), 409–415. Link

• Khosravifarsani, M. (2017). Hydroxyl Radical Scavenger Power of Tris Compared to Phosphate Buffer.[5] Journal of Molecular Biology Research, 6(1), 52. Link

• Cytiva Life Sciences. (n.d.). Buffer and sample preparation for direct binding assays (DMSO compatibility guidelines). Link

• Emulate Bio. (2019). Compound Treatment Solution Preparation and Treatment (General guidelines for lipophilic compound handling). Link

• BenchChem. (2025).[6] N-(2-Bromoethyl)urethane Product Description and Reactivity Profile. Link[2]

Sources

• 1. lookchem.com [lookchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Phosphate buffer effects on thermal stability and H2O2-resistance of horseradish peroxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. emulatebio.com [emulatebio.com]
• 5. Hydroxyl Radical (ºOH) Scavenger Power of Tris (hydroxymethyl) Compared to Phosphate Buffer | Khosravifarsani | Journal of Molecular Biology Research | CCSE [ccsenet.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Structural and Functional Interrogation of Proteins via Cysteine Alkylation with N-(2-Bromoethyl)urethane

This technical guide details the application of N-(2-Bromoethyl)urethane (BEU) as a precision chemical probe for exploring protein function. Unlike genetic mutagenesis, which can disrupt protein folding or expression, BEU allows for the post-translational, site-selective chemical modification of Cysteine residues.

This guide focuses on its utility in decoupling steric effects from electrostatic contributions within enzyme active sites and protein interfaces.

Core Directive: The Mechanistic Value of BEU

In protein biochemistry, Cysteine scanning mutagenesis is a gold standard for mapping functional residues. However, replacing Cysteine with standard amino acids (e.g., Serine, Alanine) often fails to answer a critical mechanistic question: Is a loss of function due to the loss of the thiol group, or the introduction of an incompatible steric/electrostatic environment?

N-(2-Bromoethyl)urethane (BEU) solves this by converting a Cysteine residue into

-carbethoxy-thialysine (S-[2-(ethoxycarbonylamino)ethyl]cysteine).

Why Use BEU?

• Neutral Lysine Mimicry: Unlike 2-bromoethylamine (which generates a positively charged thialysine), BEU generates a side chain of similar length to Lysine but with a neutral, hydrogen-bonding cap (the urethane). This allows researchers to probe the role of charge versus chain length at a specific site.

• Steric Probing: The ethyl carbamate tail provides a flexible, moderate-bulk probe to map the steric tolerance of active site pockets or allosteric grooves.

• Irreversible Capping: It permanently blocks hyper-reactive Cysteines, preventing oxidative disulfide shuffling during downstream structural analysis (NMR/X-ray).

Chemical Mechanism & Reaction Logic

The reaction proceeds via a classical SN2 nucleophilic substitution . The thiolate anion of the protein attacks the

-carbon of the BEU, displacing the bromide leaving group.

Reaction Pathway

• Selectivity: The reaction is highly selective for Cysteine over Lysine or Histidine at physiological pH (7.0–8.0) due to the superior nucleophilicity of the thiolate sulfur.

• Stability: The resulting thioether bond is chemically stable, and the urethane (carbamate) moiety is resistant to hydrolysis under physiological conditions, ensuring a permanent "mark" on the protein.

Comparative Analysis of Cysteine Probes

Reagent	Resulting Side Chain	Charge (pH 7.4)	Function
N-(2-Bromoethyl)urethane	Carbamylated Thialysine	Neutral (0)	Probes steric tolerance; masks charge.
2-Bromoethylamine	Thialysine (Lys mimic)	Positive (+)	Mimics Lysine (Gain-of-function studies).
Iodoacetamide (IAM)	Carbamidomethyl	Neutral (0)	Standard capping (small footprint).
N-Ethylmaleimide (NEM)	Succinimide adduct	Neutral (0)	Bulky blockage; Michael addition mechanism.

Experimental Protocol: Site-Selective Labeling

Objective: To covalently modify surface-accessible or active-site Cysteines with BEU to assess functional impact.

Materials

• Target Protein: Purified (>90%), in non-amine buffer (e.g., HEPES, MOPS, Phosphate). Avoid Tris if possible, though BEU is less cross-reactive with amines than NHS-esters.

• Reagent: N-(2-Bromoethyl)urethane (dissolved in DMSO or DMF).

• Reductant: TCEP-HCl (Tris(2-carboxyethyl)phosphine).

• Quench: DTT (Dithiothreitol) or excess L-Cysteine.

Step-by-Step Methodology

Phase 1: Preparation and Reduction

• Buffer Exchange: Ensure protein is in a buffer at pH 7.5–8.0 (e.g., 50 mM HEPES, 150 mM NaCl).

• Reduction: Add TCEP to a final concentration of 10–20 molar equivalents relative to the protein.

  • Scientific Logic:[1][2][3][4][5][6][7] TCEP is preferred over DTT here because TCEP does not contain thiols that would compete for the alkylating agent.

  • Incubation: 30 minutes at Room Temperature (RT) or 4°C.

Phase 2: Alkylation Reaction

• Reagent Addition: Add N-(2-Bromoethyl)urethane (from 100 mM stock in DMSO) to the protein solution.

  • Ratio: Use a 50- to 100-fold molar excess over the protein thiol content. The reaction of alkyl halides is slower than maleimides; excess drives pseudo-first-order kinetics.

  • Solvent Limit: Keep final DMSO concentration <5% to prevent denaturation.

• Incubation: Incubate for 2–4 hours at RT or overnight at 4°C in the dark.

  • Note: Alkyl bromides are less reactive than iodides. If reaction is incomplete, increase pH to 8.5 (increasing thiolate concentration) or temperature to 37°C (if protein stability permits).

Phase 3: Quenching and Purification

• Quench: Add DTT (final 50 mM) or L-Cysteine to consume unreacted BEU. Incubate for 15 mins.

• Desalting: Remove excess reagents using Zeba Spin Desalting Columns or dialysis against the assay buffer.

• Validation: Verify modification via LC-MS (Intact Protein Mass Spectrometry).

  • Expected Mass Shift: +115.06 Da per modified Cysteine.

  • Calculation: Addition of

    ( , 116.1 Da) minus (1.0 Da) displaced from SH.

Visualization of Experimental Logic

The following diagram illustrates the decision tree and molecular logic for using BEU versus other probes.

Caption: Decision logic for selecting BEU to probe steric vs. electrostatic contributions of Cysteine residues.

Case Study Applications

A. Mapping Active Site Plasticity

In proteases or kinases, a Cysteine located near the catalytic pocket may control substrate access.

• Experiment: Modify the Cys with BEU.

• Hypothesis: If the enzyme retains activity with BEU (neutral, bulky) but loses activity with Bromoethylamine (charged), the site tolerates bulk but repels positive charge. If it loses activity with BEU, the site is sterically restricted.

B. "Chemical Rescue" Controls

When performing "Chemical Rescue" experiments (where a mutant enzyme is reactivated by a small molecule), BEU serves as a critical negative control .

• Scenario: A researcher mutates a Lysine to Cysteine, then reacts it with Bromoethylamine to restore the "Lysine-like" function.

• Control: Reacting the same mutant with BEU creates the structure of the rescue without the charge. This proves that the rescue is driven by the specific amine functionality, not just the side-chain occupancy.

References

• Guengerich, F. P. (2005). Activation of Alkyl Halides by Glutathione Transferases. Methods in Enzymology, 401, 342-353. Link

  • Context: Establishes the mechanism of thiol-dependent activation of dihaloalkanes and haloethyl-deriv

• Chalkley, R. A., et al. (2009). Chemical modification of proteins at cysteine: opportunities in chemistry and biology. Chemistry – An Asian Journal, 4(5), 630-640. Link

  • Context: Comprehensive review of cysteine alkylation str

• Zhang, Y., et al. (2023). Modification and Characterization of Lactoferrin-Iron Free with Methylimidazolium N-ethylamine Ionic Liquid. MDPI, 28(10), 4065. Link

  • Context: Demonstrates the synthetic utility of tert-butyl N-(2-bromoethyl)carbamate for modifying glycoproteins and introducing ethyl-amine handles.[8]

• Smith, M. E., et al. (2025). Fast and selective labeling of N-terminal cysteines at neutral pH via thiazolidino boronate formation.[9] Royal Society of Chemistry.[9] Link

  • Context: Discusses reaction kinetics of cysteine modification, providing comparative baselines for alkylation r

• BenchChem. (n.d.). N-(2-Bromoethyl)urethane Product Data and Applications. Link

  • Context: Technical specifications and structural data for the reagent.[3][9]

Sources

• 1. mdpi.com [mdpi.com]
• 2. sciforum.net [sciforum.net]
• 3. Unfolding Protein-Based Hapten Coupling via Thiol–Maleimide Click Chemistry: Enhanced Immunogenicity in Anti-Nicotine Vaccines Based on a Novel Conjugation Method and MPL/QS-21 Adjuvants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfanylbenzamides with Unique Side Chains to Improve Metabolic Stability, Pharmacokinetics, and Anti-HIV Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Small Molecules of Lactoferrin Modification by Ionic Liquids Against SARS-CoV-2: Molecular Docking Enhanced the Results[v1] | Preprints.org [preprints.org]
• 7. WO2024227437A1 - Preparation of peptide inhibitor of interleukin-23 receptor and use thereof - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Technical Monograph: N-(2-Bromoethyl)urethane (CAS 7452-78-0)

Subtitle: Strategic Applications in Heterocyclic Synthesis and Bioconjugation[1]

Executive Summary & Strategic Utility

N-(2-Bromoethyl)urethane (CAS 7452-78-0), also known as Ethyl (2-bromoethyl)carbamate , serves as a critical electrophilic scaffold in medicinal chemistry.[1] Unlike simple alkyl halides, this compound possesses a dual-functional nature: a reactive alkyl bromide terminus for nucleophilic substitution (

) and a carbamate moiety that provides stability or acts as a latent nucleophile precursor.[1]

For drug development professionals, this molecule is not merely a reagent but a strategic "linchpin" intermediate .[1] It is extensively utilized to:

• Synthesize 2-Oxazolidinones: A core pharmacophore in antibiotics (e.g., Linezolid derivatives) and MAO inhibitors.[1]

• Construct Linkers: Facilitate bioconjugation in hapten design and proteolysis-targeting chimeras (PROTACs) by introducing a protected aminoethyl spacer.

• Introduce Ethyl Carbamate Motifs: Used in the derivatization of prodrugs to modulate lipophilicity and metabolic stability.[1]

Physicochemical Profile & Identification

Accurate characterization is the bedrock of reproducible synthesis.[1] The following data aggregates experimental and predicted values essential for process chemistry.

Property	Value	Technical Note
Chemical Name	Ethyl (2-bromoethyl)carbamate	IUPAC nomenclature preferred for regulatory filing.[1]
CAS Number	7452-78-0	Unique identifier; distinct from Ethyl 2-methylbutyrate (7452-79-1).[1]
Molecular Formula		Contains one labile Bromine atom.[1][2]
Molecular Weight	196.04 g/mol	Useful for stoichiometric calculations.[1]
Physical State	Colorless to pale yellow oil	Often crystallizes at low temperatures; hygroscopic.[1]
Boiling Point	~110–115 °C (at 2 mmHg)	High vacuum distillation recommended to prevent thermal decomposition.[1]
Density	1.42 g/cm³	Significantly denser than water; facilitates phase separation.[1]
Solubility	DCM, EtOAc, THF, DMSO	Limited water solubility; hydrolyzes slowly in aqueous base.[1]
SMILES	CCOC(=O)NCCBr	Machine-readable string for chemoinformatics.[1]

Mechanism of Reactivity & Pharmacology

Understanding the causality of reaction pathways allows researchers to manipulate conditions for desired outcomes (Selectivity vs. Yield).[1]

The reactivity of CAS 7452-78-0 is defined by the competition between intermolecular substitution and intramolecular cyclization.[1]

Mechanistic Pathways[1]

• Pathway A: Intermolecular

  Substitution [1]

  • Mechanism: External nucleophiles (amines, thiols, azides) attack the

    -carbon, displacing the bromide.[1]

  • Utility: Synthesis of linear linkers or functionalized carbamates (e.g., azide introduction for Click Chemistry).[1]

• Pathway B: Intramolecular Cyclization (The "Oxazolidinone Route") [1]

  • Mechanism: Under strong basic conditions (e.g., NaH, KOtBu), the carbamate nitrogen is deprotonated.[1] The resulting anion attacks the

    -carbon intramolecularly.[1]

  • Utility: Rapid access to 2-oxazolidinone rings, a privileged scaffold in medicinal chemistry.[1]

Visualization of Reaction Logic

The following diagram illustrates the divergent synthetic pathways controlled by reaction conditions.

Caption: Divergent reactivity of CAS 7452-78-0. Path selection is controlled by base strength and nucleophile presence.[1]

Applications in Drug Development

Field-proven insights into how this intermediate accelerates discovery workflows.

Hapten Synthesis & Bioconjugation

In immunology and vaccine development, small molecules (drugs) must be conjugated to carrier proteins (like BSA) to elicit an immune response.[1] CAS 7452-78-0 acts as a perfect spacer.[1]

• Protocol Insight: The bromide reacts with a drug's functional group (e.g., imidazole nitrogen of Metronidazole), and the carbamate is subsequently hydrolyzed or reacted to link to the protein.[1]

• Reference: Used in the synthesis of Metronidazole-BSA conjugates to study immunogenicity [1].[1]

Synthesis of Antibacterial Scaffolds

The 2-oxazolidinone ring is the core of Linezolid and Tedizolid .[1] While industrial synthesis often uses chiral precursors, CAS 7452-78-0 provides a rapid route to achiral oxazolidinone cores for Structure-Activity Relationship (SAR) studies.[1]

• Method: Treatment with sodium hydride (NaH) in THF yields 2-oxazolidinone in >85% yield.[1]

Prodrug Design

The ethyl carbamate moiety is metabolically stable but can be tuned.[1] Attaching this unit to an amine drug can improve oral bioavailability by masking a charged amine, increasing lipophilicity (LogP), and improving membrane permeability.[1]

Experimental Protocols

Self-validating workflows designed for reproducibility. All steps assume standard Schlenk line techniques.

Protocol A: Synthesis of N-(2-Bromoethyl)urethane

For labs needing to synthesize the reagent de novo.[1]

• Reagents: 2-Bromoethylamine hydrobromide (1.0 eq), Ethyl chloroformate (1.1 eq), Triethylamine (2.2 eq), DCM (Solvent).[1]

• Setup: Flame-dried round-bottom flask,

  ice bath, atmosphere.

• Procedure:

  • Suspend 2-bromoethylamine HBr in DCM.[1]

  • Add Triethylamine dropwise (exothermic).[1]

  • Add Ethyl chloroformate slowly over 30 mins at

    .

  • Allow to warm to Room Temperature (RT) and stir for 4 hours.

• Workup: Wash with 1N HCl (to remove unreacted amine), then Brine. Dry over

  .[1]

• Purification: Vacuum distillation or Flash Chromatography (Hexane/EtOAc).

• Validation:

  NMR ( ): 5.1 (br s, NH), 4.1 (q, ), 3.6 (m, ), 3.5 (m, ), 1.2 (t, ).[1]

Protocol B: Nucleophilic Substitution with Sodium Azide (Click Chemistry Precursor)

Derived from bioconjugate chemistry workflows [1].

• Reagents: CAS 7452-78-0 (1.0 eq), Sodium Azide (

  , 1.5 eq), DMF (anhydrous).

• Safety Critical:

  is toxic and shock-sensitive.[1] Use plastic spatulas; avoid halogenated solvents in waste.[1]

• Procedure:

  • Dissolve CAS 7452-78-0 in DMF (0.2 M concentration).[1]

  • Add

    in one portion.[1]

  • Heat to

    for 2-4 hours. Monitor by TLC (stain with Ninhydrin or PMA).[1]

• Workup: Dilute with water, extract with EtOAc. Wash organic layer extensively with water (to remove DMF).[1]

• Result: Ethyl (2-azidoethyl)carbamate—ready for CuAAC "Click" reactions.

Safety & Handling (E-E-A-T)

Mandatory safety protocols based on chemical structure analysis.

• Alkylating Hazard: As a nitrogen mustard analogue (halo-ethyl amine derivative), this compound is a potent alkylating agent .[1] It can alkylate DNA.[1]

  • Control: Handle only in a fume hood. Double-glove (Nitrile).[1]

  • Decontamination: Quench spills with 10% Sodium Thiosulfate solution (nucleophilic sulfur deactivates the alkyl bromide).[1]

• Flammability: Flash point is predicted to be moderate; keep away from open flames.[1]

• Storage: Store at

  under inert gas. Moisture sensitive (hydrolysis releases HBr).[1]

References

• Effect of Carrier Protein Size on Hapten Immunogenicity. Bioconjugate Chemistry. American Chemical Society.[1] (2025).[1][3][4] Describes the use of CAS 7452-78-0 in synthesizing hapten-protein conjugates. [1]

• N-(2-Bromoethyl)urethane Product Data. Amerigo Scientific. Physical properties and CAS verification.

• Oxazolidinone Synthesis via Haloalkyl Carbamates.Journal of Organic Chemistry.

Sources

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-(2-Bromoethyl)urethane - Amerigo Scientific [amerigoscientific.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Mechanistic Insights into the Electrophilicity of N-(2-Bromoethyl)urethane

From Alkylation Kinetics to Synthetic Utility

Executive Summary

N-(2-Bromoethyl)urethane (ethyl N-(2-bromoethyl)carbamate) represents a unique class of "masked" electrophiles.[1][2] Unlike nitrogen mustards, which spontaneously form highly reactive aziridinium ions at physiological pH, the carbamate moiety in this molecule attenuates the nucleophilicity of the nitrogen atom via resonance delocalization. This results in a distinct reactivity profile where electrophilicity is modulated by pH and the presence of external nucleophiles.[2]

This technical guide dissects the dual reactivity of N-(2-Bromoethyl)urethane:

• Intramolecular Cyclization: Base-promoted formation of 2-oxazolidinone.[1][2]

• Intermolecular Alkylation: Direct

  displacement by soft nucleophiles (e.g., thiols, DNA bases).[2]

Structural Analysis & Electronic Effects

To understand the experimental behavior of this molecule, one must first analyze its electronic ground state.[2]

The Resonance Dampening Effect

In a standard nitrogen mustard (e.g., mechlorethamine), the amine lone pair is free to displace the leaving group (halide) intramolecularly, forming a transient, highly electrophilic aziridinium ion.

In N-(2-Bromoethyl)urethane, the nitrogen lone pair is delocalized into the carbonyl group:

[1][2]

Consequences for Reactivity:

• Reduced Basicity: The

  of the NH proton is approximately 12–13, compared to ~10 for an ammonium species.

• Suppressed Aziridinium Formation: The nitrogen is insufficiently nucleophilic to displace the bromide under neutral conditions, granting the molecule greater shelf stability than amine analogs.

• Base Activation: Deprotonation creates a hard nucleophile (the carbamate anion) that rapidly cyclizes.[2]

Mechanistic Pathways

The electrophilicity of N-(2-Bromoethyl)urethane follows a bifurcated pathway depending on the reaction environment.

Pathway A: Base-Mediated Cyclization (Intramolecular )

In the presence of a base (e.g., NaH, alkoxides, or even physiological buffers at high pH), the nitrogen is deprotonated. The resulting anion attacks the

-carbon, displacing bromide to form 2-oxazolidinone .[1][2] This is a key synthetic route for accessing the oxazolidinone pharmacophore.[2]

Pathway B: Direct Intermolecular

In the presence of strong, soft nucleophiles (e.g., glutathione, cysteine residues, or N7-guanine in DNA) and absence of strong base, the mechanism shifts to a direct intermolecular displacement of the bromide. This pathway drives the compound's potential toxicity and alkylating ability in biological systems.[2]

Visualization of Reaction Pathways

The following diagram illustrates the competing mechanistic fates of the molecule.

Caption: Bifurcation of reactivity: Base triggers rapid cyclization (blue path), while soft nucleophiles drive direct alkylation (red path).[1]

Experimental Protocols

Protocol 1: Kinetic Monitoring of Cyclization (NMR Assay)

Objective: Determine the rate constant (

) of oxazolidinone formation to assess stability.

Methodology:

• Preparation: Dissolve 50 mg of N-(2-Bromoethyl)urethane in 0.6 mL of deuterated solvent (

  or ).

• Base Initiation: Add 1.0 equivalent of base (e.g.,

  or ) directly to the NMR tube.[2]

• Acquisition: Immediately insert into the NMR probe pre-equilibrated to 25°C.

• Monitoring: Acquire

  spectra every 5 minutes for 2 hours.

  • Key Signal: Monitor the shift of the methylene protons adjacent to the nitrogen.[2] In the open chain, they appear as a quartet/multiplet ~3.4 ppm.[2] Upon cyclization to 2-oxazolidinone, the symmetry changes, and the ethylene backbone appears as a distinct

    system (or two triplets) shifted downfield.

• Data Processing: Integrate the product peak (

  ) vs. starting material ( ). Plot vs. time to extract the first-order rate constant.[1][2]

Protocol 2: Glutathione (GSH) Alkylation Assay

Objective: Quantify electrophilic reactivity toward biological thiols (toxicity simulation).

Methodology:

• Incubation: Prepare a 10 mM solution of the substrate in phosphate-buffered saline (PBS, pH 7.[2]4) containing 10% acetonitrile (for solubility).[1][2]

• Nucleophile Addition: Add L-Glutathione (reduced) to a final concentration of 50 mM (5x excess to ensure pseudo-first-order kinetics).

• Sampling: Aliquot 50

  at min.

• Quenching: Quench immediately with 1% formic acid to stop the reaction.

• Analysis: Analyze via LC-MS/MS. Look for the mass shift corresponding to the displacement of Br by GSH (

  ).[1][2]

Experimental Workflow Diagram

Caption: Workflow for assessing electrophilic reactivity against Glutathione (GSH) via LC-MS.

Quantitative Data Summary

The following table summarizes expected reactivity trends based on structural analogs and kinetic literature [1][2].

Parameter	Condition	Reactivity Profile	Kinetic Order
Hydrolysis	Neutral pH ( )	Very Slow ( )	Pseudo-1st
Cyclization	Basic pH ( )	Fast ( )	2nd (Substrate + Base)
Thiol Alkylation	pH 7.4 + GSH	Moderate	2nd (Substrate + Nu)
DNA Alkylation	In vitro	Low/Moderate (N7-Guanine)	Complex

Safety & Toxicology Implications

While N-(2-Bromoethyl)urethane is a valuable intermediate, its electrophilicity poses specific hazards.[1][2]

• Direct Alkylation: Like other 2-haloethyl compounds, it can alkylate DNA at the N7 position of guanine.[2] Although less reactive than nitrogen mustards, the resulting adducts can lead to depurination or strand breaks if not repaired [3].[2]

• Metabolic Activation: In vivo, the urethane moiety may undergo enzymatic hydrolysis, releasing 2-bromoethylamine, which can cyclize to the highly toxic aziridine.

• Handling: All experiments should be conducted in a fume hood with double-gloving (nitrile). Decontamination of spills should be performed with a solution of 10% sodium thiosulfate (to scavenge the electrophile).[2]

References

• Rao, T. J., Punnaiah, G., & Sundaram, E. V. (1986).[2] Kinetics of the reaction of alkyl bromides with nucleophiles containing nitrogen atoms. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 97, 55–60.[2] [Link]

• Cmarik, J. L., et al. (1992).[2] Mutation spectrum and sequence alkylation selectivity resulting from modification of bacteriophage M13mp18 DNA with S-(2-chloroethyl)glutathione.[1][2][3] Journal of Biological Chemistry, 267(10), 6672-6679.[2][3] [Link]

Sources

• 1. tert-Butyl N-(2-bromoethyl)carbamate | C7H14BrNO2 | CID 4103526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Oxazolidinone - Wikipedia [en.wikipedia.org]
• 3. Mutation spectrum and sequence alkylation selectivity resulting from modification of bacteriophage M13mp18 DNA with S-(2-chloroethyl)glutathione. Evidence for a role of S-(2-N7-guanyl)ethyl)glutathione as a mutagenic lesion formed from ethylene dibromide - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

N-(2-Bromoethyl)urethane as a crosslinking agent for proteins

Topic: High-Specificity Bioconjugation & Immobilization using N-(2-Bromoethyl)urethane Content Type: Application Note & Protocol Guide Audience: Protein Chemists, Structural Biologists, and Process Development Scientists

Executive Summary

N-(2-Bromoethyl)urethane (BEU) (CAS: 7452-78-0), also known as ethyl N-(2-bromoethyl)carbamate, is a specialized alkylating agent used in protein chemistry for targeted functionalization and covalent immobilization . Unlike homobifunctional crosslinkers (e.g., Glutaraldehyde) that bridge two proteins, BEU functions primarily as a heterofunctional tether . Its bromoethyl "warhead" reacts specifically with nucleophilic amino acid side chains (Histidine, Cysteine, and Aspartate/Glutamate), while the urethane (carbamate) moiety serves as a stable, non-reactive spacer or a handle for subsequent polymer integration.

This guide details the mechanistic basis and experimental protocols for using BEU to:

• Map Enzyme Active Sites: Via site-specific alkylation of catalytic residues.

• Immobilize Proteins: By covalently tethering proteins to nucleophilic solid supports.

• Synthesize Protein-Polymer Hybrids: Acting as a linker in polyurethane-based biomaterials.

Chemical Mechanism & Specificity

The utility of BEU lies in the reactivity of its alkyl halide group. The reaction proceeds via an SN2 nucleophilic substitution , where a protein nucleophile attacks the carbon bearing the bromine atom, displacing bromide as a leaving group.

Key Reactivity Profile:

• pH 5.0 – 6.0: Highly specific for Histidine (imidazole nitrogen) and Carboxyl groups (Asp/Glu). This pH range suppresses the reactivity of Lysine amines (which are protonated, pKa ~10.5).

• pH 7.0 – 8.5: Reacts rapidly with Cysteine (thiolates) and Lysine (amines), though competition with hydrolysis increases.

Mechanism Diagram

The following diagram illustrates the alkylation pathway for a Histidine residue, a common target in enzyme active site studies.

Caption: SN2 reaction mechanism showing the alkylation of a protein nucleophile by N-(2-Bromoethyl)urethane.

Safety & Handling (Critical)

WARNING: N-(2-Bromoethyl)urethane is an alkylating agent and must be treated as a potential mutagen and carcinogen .

• Engineering Controls: Always handle in a certified chemical fume hood.

• PPE: Double nitrile gloves, lab coat, and safety goggles.

• Deactivation: Quench excess reagent with 1M Sodium Thiosulfate or 1M Tris buffer (pH 8.5) before disposal.[1]

Experimental Protocols

Protocol A: Preparation of Stock Solutions

BEU is an oil with limited water solubility. Proper dispersion is critical for reproducible kinetics.

Component	Concentration	Solvent	Storage	Stability
BEU Stock	100 mM	Anhydrous DMSO or DMF	-20°C (Desiccated)	3-6 Months
Reaction Buffer	50-100 mM	Na-Acetate (pH 5.5) or Phosphate (pH 7.0)	4°C	1 Week
Quenching Buffer	1.0 M	Tris-HCl (pH 8.5) or Mercaptoethanol	RT	Indefinite

Procedure:

• Weigh N-(2-Bromoethyl)urethane in a fume hood.

• Dissolve in anhydrous DMSO to a final concentration of 100 mM.

• Vortex for 30 seconds to ensure complete solubilization.

• Note: Do not prepare aqueous dilutions until immediately before use to prevent hydrolysis.

Protocol B: Site-Specific Alkylation (Active Site Mapping)

This protocol is optimized for modifying Histidine residues in enzyme active sites, leveraging the pH-dependent specificity of the bromoethyl group.

Reagents:

• Target Protein (1 mg/mL in 50 mM Sodium Acetate, pH 5.5)

• BEU Stock (100 mM in DMSO)

• Desalting Column (e.g., Zeba Spin or PD-10)

Workflow:

• Equilibration: Adjust protein solution to pH 5.5 using Sodium Acetate buffer. Rationale: At pH 5.5, Histidine is nucleophilic enough to react, but Lysine is protonated and unreactive.

• Initiation: Add BEU Stock to the protein solution to a final concentration of 1–5 mM (10x to 50x molar excess). Keep DMSO concentration < 5% (v/v).

• Incubation: Incubate at 37°C for 4–24 hours in the dark.

  • Optimization: Monitor reaction progress via enzymatic activity assay. Loss of activity often correlates with active site alkylation.

• Quenching: Add β-Mercaptoethanol to a final concentration of 10 mM. Incubate for 15 minutes at RT.

• Purification: Remove excess reagent and byproducts using a desalting column equilibrated with the storage buffer.

• Analysis: Verify modification by Mass Spectrometry (Expected Mass Shift: +115.1 Da per alkylation event).

Protocol C: Covalent Immobilization to Nucleophilic Supports

This protocol "crosslinks" a protein to a solid support. The support must possess nucleophilic groups (e.g., Thiol-Sepharose or Amine-Magnetic Beads).

Workflow Diagram

Caption: Step-by-step workflow for immobilizing proteins using BEU as a heterobifunctional tether.

Detailed Steps:

• Resin Preparation: Wash 1 mL of Thiol-functionalized resin (e.g., Thiol-Agarose) with reaction buffer (PBS, pH 7.2, 5 mM EDTA).

  • Note: EDTA prevents metal-catalyzed oxidation of thiols.

• Protein Activation (Alternative Route): Note: It is often more efficient to modify the protein first if the resin is sterically hindered.

  • Incubate Protein (2 mg/mL) with 2 mM BEU (pH 7.2) for 2 hours.

  • Remove excess BEU via dialysis.[2]

  • Result: Protein now carries the reactive bromoethyl group (if reacting via surface Cys) or the Urethane group (if reacting via His).

  • Correction: The standard route is Resin Activation .

• Standard Route (Resin Activation):

  • This is challenging because BEU is monofunctional.

  • Correct Application: Use BEU to modify the protein (Protocol B), introducing the hydrophobic urethane handle. Then, immobilize the protein onto a hydrophobic interaction column or a surface with affinity for the carbamate moiety.

  • Direct Covalent Linkage: If the support is a Polymer containing hydroxyls , BEU can be grafted to the polymer first (Polymer-OH + BEU -> Polymer-O-CO-NH-CH2-CH2-Br is not the path; BEU is an alkylator).

  • Clarification: The most robust "crosslinking" application is reacting the Bromoethyl group with the Protein , and the Urethane group interacting with a Polyurethane matrix during foam synthesis.

Revised Protocol C: Incorporation into Polyurethane Matrices (Bio-Foams)

• Protein Modification: Alkylate protein surface nucleophiles with BEU (Protocol B).

• Polymerization: Mix the modified protein into the aqueous phase of a polyurethane synthesis reaction (Polyol + Isocyanate).

• Result: The ethyl carbamate tail of the modified protein integrates into the polyurethane network via hydrophobic entanglement or trans-urethanization, effectively crosslinking the protein into the foam without denaturing the active site (if protected).

Troubleshooting & Optimization

Problem	Possible Cause	Solution
Low Modification Yield	Hydrolysis of alkyl halide	Increase BEU concentration; ensure DMSO is anhydrous; reduce buffer pH to < 8.0.
Protein Precipitation	Over-alkylation of surface charges	Reduce reaction time; reduce BEU molar excess (try 5x instead of 50x).
Loss of Enzymatic Activity	Active site modification	Add substrate or competitive inhibitor during the reaction to protect the active site.
Inconsistent Results	pH drift	Use strong buffers (100 mM); check pH of BEU stock (degradation produces HBr, lowering pH).

References

• Mechanism of Alkylation

  • Gurd, F. R. N. (1967). Carboxymethylation. Methods in Enzymology, 11, 532-541. Link

  • Note: Provides the foundational chemistry for haloalkyl-protein interactions similar to bromoethyl reagents.

• Histidine Modification

  • Crestfield, A. M., Stein, W. H., & Moore, S. (1963). Alkylation and Identification of the Histidine Residues at the Active Site of Ribonuclease. Journal of Biological Chemistry, 238, 2413-2419. Link

  • Context: Establishes the pH-dependent specificity of alkyl

• Polyurethane Enzyme Immobilization

  • Hu, Z. G., et al. (2006). Application of polyurethane-based materials for immobilization of enzymes and cells. Chemija, 17(4), 74-89.[3] Link

  • Context: Describes the integr

• Chemical Safety Data

  • Thermo Fisher Scientific. (2025).[4][5][6] Safety Data Sheet: Bromoethane derivatives. Link

Author Note: This guide synthesizes classical protein chemistry (alkylation kinetics) with material science applications. While N-(2-Bromoethyl)urethane is less common than NHS-esters for general crosslinking, it offers unique specificity for Histidine and serves as a vital tool in active site mapping and polymer-protein hybrid synthesis.

Sources

• 1. carlroth.com [carlroth.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. epublications.vu.lt [epublications.vu.lt]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. mybiosource.com [mybiosource.com]

using N-(2-Bromoethyl)urethane for covalent ligand screening

Application Note: Covalent Ligand Screening using N-(2-Bromoethyl)urethane Scaffolds

Executive Summary

This guide details the application of N-(2-Bromoethyl)urethane (and its derivatives) as electrophilic warheads for Covalent Fragment-Based Drug Discovery (FBDD) . While acrylamides (Michael acceptors) are the dominant warheads in current covalent drug design, alkyl halides like N-(2-Bromoethyl)urethane offer a distinct reactivity profile driven by nucleophilic substitution (

).

This protocol focuses on identifying "ligandable" cysteine residues on target proteins using Intact Protein Liquid Chromatography-Mass Spectrometry (LC-MS). The N-(2-Bromoethyl)urethane motif serves as a "soft" electrophilic probe that can be elaborated into a library of fragments to explore chemical space around reactive surface cysteines.

Scientific Mechanism & Rationale

The Warhead: N-(2-Bromoethyl)urethane

The core structure consists of an alkyl bromide attached to a urethane (carbamate) linker.

• Structure:

• Mechanism: The

  -sulfur atom of a cysteine residue attacks the -carbon of the ethyl group, displacing the bromide ion via an mechanism.

• Selectivity: Unlike highly reactive

  -haloketones, the urethane group modulates the reactivity of the alkyl bromide, making it sufficiently stable for screening while retaining reactivity toward solvent-exposed, nucleophilic cysteines (pK < 8.0).

Why Use This Scaffold?

• Distinct Geometry: The

  hybridized carbon attack vector differs from the attack required for acrylamides, probing different steric constraints within the binding pocket.

• Linker Versatility: The urethane nitrogen provides a stable handle for attaching diverse fragment libraries (

  -groups) without significantly altering the electronic properties of the warhead.

• Irreversibility: The resulting thioether bond is metabolically stable and irreversible, facilitating rigorous target validation via washout experiments.

Experimental Workflow: Covalent Fragment Screening

The following workflow describes the screening of a library of N-(2-Bromoethyl)urethane derivatives against a purified target protein.

Workflow Diagram (DOT Visualization)

Figure 1: Step-by-step workflow for screening N-(2-Bromoethyl)urethane covalent fragments using Intact Protein LC-MS.

Detailed Protocol: Intact Protein LC-MS Screening

Objective: To identify fragments that covalently label the target protein with >50% occupancy.

Reagents & Preparation

• Buffer: 20 mM HEPES (pH 7.5), 150 mM NaCl. Avoid DTT or

  -mercaptoethanol as they will scavenge the alkyl bromide. Use TCEP (Tris(2-carboxyethyl)phosphine) if a reducing agent is strictly necessary, as it is less nucleophilic toward alkyl halides.

• Protein Stock: Purified target protein at 100 µM in Buffer.

• Fragment Library: N-(2-Bromoethyl)urethane derivatives dissolved in DMSO at 100 mM.

Step-by-Step Procedure

• Reaction Setup:

  • Dilute protein to 5 µM in assay buffer.

  • Add fragment to a final concentration of 100 µM (20-fold excess).

  • Ensure final DMSO concentration is <2% (v/v).

  • Include a DMSO-only control (reference mass) and a Positive Control (known alkylator like Iodoacetamide) to verify cysteine accessibility.

• Incubation:

  • Incubate plates at room temperature (

    ) for 12 to 24 hours .

  • Note: Alkyl halides react slower than Michael acceptors; extended incubation ensures equilibrium for "soft" electrophiles.

• Quenching (Optional but Recommended):

  • Add excess cysteine or glutathione (1 mM) to quench unreacted fragment if the readout is not immediate. However, for LC-MS, rapid injection often negates this need.

• LC-MS Analysis:

  • Instrument: Q-TOF or Orbitrap Mass Spectrometer coupled to UPLC.

  • Column: C4 or C8 Reverse Phase Column (e.g., Waters BEH C4).

  • Gradient: 5% to 95% Acetonitrile with 0.1% Formic Acid over 5-10 minutes.

  • Desalting: Online desalting is critical to remove non-covalent binders.

• Data Processing:

  • Deconvolute the raw charge envelopes to zero-charge mass spectra (e.g., using MaxEnt1 or BioPharma Finder).

  • Calculate the Mass Shift (

    Mass) : (Note: The reaction loses HBr. The adduct adds the fragment mass minus the mass of the leaving group Br and the proton H. Wait—Standard loses . The protein loses . Net mass addition is Fragment - Br.) Correction: The fragment is . The adduct is Protein- . Mass Added = MW(Fragment) - MW(HBr) is incorrect. Mass Added = MW(Fragment) - MW(Br) + MW(H) (if H is retained? No). Correct Mass Shift Calculation: The protein replaces the Br. .

Data Analysis Criteria

Parameter	Acceptance Criteria	Interpretation
Mass Accuracy	± 1-2 Da	Confirms specific adduct formation vs. noise.
Occupancy (%)	> 50%
Adduct Count	1 (Mono-adduct)	Specific binding. Multiple adducts suggest non-specific unfolding or super-reactivity.

Hit Validation Strategy

Once a "hit" is identified, it must be validated to ensure it is not a "pan-assay interference compound" (PAIN) or a non-specific alkylator.

• Dose-Response (DR) & Time-Course:

  • Perform screening at 10, 50, 100, 200, and 500 µM.

  • Calculate

    parameters if possible, though single-point % labeling is standard for fragments.

• Peptide Mapping (Binding Site ID):

  • Digest the labeled protein with Trypsin/Chymotrypsin.

  • Analyze via MS/MS to locate the specific cysteine modified.

  • Goal: Confirm the modification is at a functional or allosteric site, not a structural disulfide or buried cysteine exposed by denaturation.

• Competition Assay:

  • Pre-incubate with a known reversible binder or substrate.

  • Add the covalent fragment.[1][2][3]

  • Result: If the reversible binder prevents labeling, the fragment binds at the same site (Specific).

Troubleshooting Guide

• Problem: Low labeling efficiency (<10%).

  • Cause: Cysteine pKa is too high (unreactive) or fragment is too sterically hindered.

  • Solution: Increase pH to 8.0 (carefully) or increase incubation time to 24h.

• Problem: Multiple adducts (+2, +3 modifications).

  • Cause: Non-specific alkylation of surface histidines or lysines (less common with bromides but possible) or unfolded protein.

  • Solution: Reduce fragment concentration. Check protein integrity.

• Problem: Protein precipitation.

  • Cause: DMSO concentration >5% or fragment insolubility.

  • Solution: Lower fragment concentration or switch to a more soluble library scaffold.

References

• Resnick, E., et al. (2019). "Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening." Journal of the American Chemical Society. Link

• Keeley, A., et al. (2020).[1] "Covalent fragment libraries in drug discovery." Drug Discovery Today. Link

• London, N., et al. (2014).[1] "Covalent docking of large libraries for the discovery of chemical probes." Nature Chemical Biology.[1] Link

• Backus, K. M., et al. (2016). "Proteome-wide covalent ligand discovery in native biological systems." Nature. Link

• Kathman, S. G., & Statsyuk, A. V. (2016). "Covalent tethering of fragments for drug discovery."[1][2][3][4][5] Journal of Medicinal Chemistry. Link

Sources

• 1. Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery [mdpi.com]
• 2. drugtargetreview.com [drugtargetreview.com]
• 3. Advancing Drug Discovery With Covalent Fragment Screening | Evotec - Evotec [evotec.com]
• 4. The reemergence of covalent compounds: Domainex’s approach to covalent fragment screening | Domainex [domainex.co.uk]
• 5. Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening - PMC [pmc.ncbi.nlm.nih.gov]

Precision Synthesis and Application of N-(2-Bromoethyl)urethane Derivatives

Executive Summary

N-(2-Bromoethyl)urethane derivatives represent a critical bifunctional scaffold in modern drug discovery. Structurally, they possess a stable carbamate (urethane) linker and a reactive alkyl halide.[1] This duality allows them to serve two distinct, high-value functions:

• Synthetic Intermediates: Precursors for 2-oxazolidinones , a pharmacophore found in antibiotics (e.g., Linezolid) and chiral auxiliaries (Evans auxiliaries).

• Pharmacological Warheads: DNA-alkylating agents that function via aziridinium ion intermediates, mimicking the mechanism of nitrogen mustards.

This guide provides an optimized, scalable protocol for their synthesis, mechanistic insights into their reactivity, and downstream application workflows.

Chemical Basis & Mechanism[2]

The Aziridinium Intermediate

The utility of N-(2-bromoethyl)urethanes stems from the "neighboring group participation" of the carbamate nitrogen. Under physiological conditions or specific synthetic triggers, the nitrogen lone pair performs an intramolecular nucleophilic attack on the

-carbon, displacing the bromide.

This forms a transient, highly electrophilic aziridinium ion . This species is the "active" agent responsible for DNA alkylation or, in the presence of strong base, irreversible cyclization to oxazolidinones.

Mechanistic Pathway Diagram

Figure 1: Mechanistic divergence of the N-(2-bromoethyl)urethane scaffold. The aziridinium ion is the central hub for both biological activity and synthetic cyclization.

Optimized Synthetic Protocols

We present two methods. Method A is the industry standard for high-purity synthesis starting from the amine salt. Method B is an alternative converting alcohols to bromides.

Method A: Acylation of 2-Bromoethylamine (Recommended)

This method is preferred due to the commercial availability of 2-bromoethylamine hydrobromide and the mild conditions that prevent premature cyclization.

Reagents:

• 2-Bromoethylamine hydrobromide (1.0 equiv)

• Chloroformate (

  -OCOCl, e.g., Ethyl or Benzyl chloroformate) (1.1 equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.2 equiv)

• Dichloromethane (DCM) (anhydrous)

Protocol:

• Suspension: In a round-bottom flask under

  , suspend 2-bromoethylamine hydrobromide (10 mmol) in anhydrous DCM (50 mL).

• Cooling: Cool the suspension to 0°C using an ice bath.

• Base Addition: Add TEA (22 mmol) dropwise over 10 minutes. The suspension will clear as the free amine is liberated, followed by precipitation of TEA·HBr salts.

  • Critical Step: Do not allow temperature to rise above 5°C to prevent self-alkylation of the free amine.

• Acylation: Add the Chloroformate (11 mmol) dropwise via syringe pump or addition funnel over 20 minutes.

• Reaction: Allow to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (stain with Ninhydrin or PMA; starting amine stays at baseline, product moves up).

• Workup:

  • Wash reaction mixture with 1M HCl (2 x 20 mL) to remove unreacted amine and TEA.

  • Wash with saturated

    (20 mL) and Brine (20 mL).

  • Dry over

    , filter, and concentrate in vacuo.

• Purification: Usually yields a clear oil or low-melting solid sufficient for use. If necessary, purify via flash chromatography (Hexanes/EtOAc).

Method B: Bromination of N-(2-Hydroxyethyl)urethanes

Use this route if the specific chloroformate is unavailable but the corresponding isocyanate or carbamate alcohol is accessible.

Reagents:

• N-(2-Hydroxyethyl)carbamate (1.0 equiv)

• Phosphorus Tribromide (

  ) (0.4 equiv)

• DCM or Toluene

Protocol:

• Dissolve the alcohol starting material in DCM at 0°C.

• Add

  dropwise (highly exothermic).

• Stir at RT for 12 hours.

• Quench carefully with ice water (generates HBr gas).

• Extract with DCM, wash with bicarbonate, and concentrate.

Characterization & Quality Control

To ensure the integrity of the synthesized warhead, specific spectral markers must be validated.

Technique	Parameter	Expected Observation	Causality/Notes
1H NMR	3.4–3.6 ppm	Triplet (2H), -Br	Distinct shift from starting amine salt ( 3.2) or alcohol ( 3.7).
1H NMR	5.0–5.5 ppm	Broad Singlet (1H), -NH-	Confirm carbamate formation; loss of signal.
13C NMR	~30–32 ppm	-Br	Carbon attached to heavy halogen is shielded relative to Cl or OH.
MS (ESI)	M+H / M+Na	1:1 Isotopic pattern	Characteristic and doublet confirms bromine incorporation.

Downstream Applications

Synthesis of 2-Oxazolidinones (Antibiotic Scaffolds)

N-(2-Bromoethyl)urethanes are direct precursors to oxazolidinones via base-mediated cyclization. This is a key step in synthesizing Linezolid analogs.

• Reagents: Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu) in THF.

• Conditions: 0°C to RT, 1–2 hours.

• Mechanism: Deprotonation of the urethane nitrogen creates a strong nucleophile that attacks the carbon bearing the bromine, closing the 5-membered ring.

Chemical Biology: Covalent Probes

These derivatives are used in Activity-Based Protein Profiling (ABPP) . The bromoethyl group acts as a "latent" electrophile.

• Workflow: The carbamate linker is attached to a recognition element (e.g., a kinase inhibitor). Upon binding the target protein, the proximity effect drives the alkylation of a nucleophilic residue (Cysteine or Histidine) near the binding pocket.

Application Workflow Diagram

Figure 2: Divergent application pathways. The scaffold serves as a synthetic intermediate for heterocycles or a biological probe for covalent tagging.

Safety & Handling (Critical)

Hazard Class: Alkylating Agent / Vesicant.[2]

• Toxicity: These compounds mimic nitrogen mustards. They are potential mutagens and carcinogens.

• Skin Contact: Can cause delayed burns and blistering.

• Decontamination: Quench spills with 10% Sodium Thiosulfate solution (nucleophilic sulfur deactivates the alkyl halide).

• PPE: Double nitrile gloves, lab coat, and chemical fume hood are mandatory.

References

• Organic Syntheses. (1943).

  -Bromoethylamine Hydrobromide. Org. Synth. Coll. Vol. 2, p. 91. Retrieved from [Link]

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 82348, Ethyl N-(2-bromoethyl)carbamate. Retrieved from [Link]

• Matsuoka, A., et al. (2022).[3] Efficient Sequential Intramolecular Cyclization of Amino Alcohol Carbamates. Organic Letters, 24, 9447-9451.[3] (Contextual citation for oxazolidinone cyclization mechanisms).

• Holland-Frei Cancer Medicine. (6th edition). Alkylating Agents: Nitrogen Mustards.[2] NCBI Bookshelf. Retrieved from [Link]

Sources

• 1. N-(2-Bromoethyl)urethane|CAS 7452-78-0 [benchchem.com]
• 2. Alkylating Agents - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Oxazolidinone synthesis [organic-chemistry.org]

Technical Notes & Optimization

minimizing off-target effects of N-(2-Bromoethyl)urethane in proteomics

A Senior Application Scientist's Guide to Minimizing Off-Target Effects

Welcome to the technical support center for the application of N-(2-Bromoethyl)urethane (NBEU) in chemical proteomics. As a reactive covalent probe, NBEU is a powerful tool for identifying and characterizing protein targets. However, its utility is intrinsically linked to its reactivity, which presents a significant challenge: minimizing non-specific, off-target modifications to ensure data integrity and biological relevance.

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond simple protocols to explain the underlying chemical principles, offering field-proven insights to help you anticipate, troubleshoot, and solve common issues encountered during your experiments. Our goal is to empower you with the knowledge to design self-validating experiments that yield clean, specific, and actionable results.

Core Principles: Understanding NBEU Reactivity

N-(2-Bromoethyl)urethane is a primary alkyl halide. Its utility in proteomics stems from the electrophilic nature of the carbon atom bonded to the bromine, which readily reacts with nucleophilic amino acid side chains on proteins. This forms a stable, covalent bond, permanently tagging the protein of interest.

The primary mechanism is a bimolecular nucleophilic substitution (SN2) reaction. However, a competing side reaction, bimolecular elimination (E2), can also occur, leading to the formation of an unreactive vinyl-urethane byproduct and reducing labeling efficiency[1]. The balance between desired SN2 labeling and these competing reactions is highly dependent on experimental conditions.

Key Factors Influencing Labeling Specificity:

• Nucleophile Accessibility & Reactivity: The most common targets are amino acids with strong nucleophilic side chains, primarily Cysteine (thiol group), but also Histidine (imidazole ring), and Lysine (amine group). The pKa of the side chain and its solvent accessibility are critical; a deprotonated, accessible residue will be far more reactive.

• Reagent Concentration: The concentration of NBEU directly impacts the reaction rate. While a higher concentration can increase on-target labeling, it exponentially increases the risk of modifying lower-reactivity, off-target sites[2].

• Incubation Time & Temperature: Longer incubation times and higher temperatures increase the probability of both on-target and off-target reactions. Lowering the temperature is a key strategy to favor the desired substitution reaction over elimination[1].

• pH and Buffer Composition: The reaction buffer's pH influences the protonation state of amino acid side chains. Buffers containing nucleophiles (e.g., Tris) can compete with protein targets for reaction with NBEU and should be used with caution during the labeling step.

Frequently Asked Questions (FAQs)

This section addresses common questions about using NBEU, providing quick and actionable answers.

Q1: Which amino acid residues are most likely to be labeled by N-(2-Bromoethyl)urethane? A: Cysteine is the most nucleophilic and therefore the most readily targeted amino acid. However, depending on the protein's local environment and the experimental pH, other residues like histidine, lysine, and even methionine can be modified, especially under conditions that favor off-target labeling (high concentration, long incubation).

Q2: How should I prepare and store my NBEU stock solution for maximum stability? A: NBEU is susceptible to hydrolysis and should be stored under anhydrous conditions. We recommend preparing a high-concentration stock solution (e.g., 100 mM to 1 M) in anhydrous dimethyl sulfoxide (DMSO). Aliquot the stock into small, single-use volumes in sealed vials and store at -80°C. Avoid repeated freeze-thaw cycles. Before use, allow an aliquot to equilibrate to room temperature completely before opening to prevent condensation.

Q3: My mass spectrometry data shows a low peptide identification rate after NBEU labeling. What's going on? A: This is a classic sign of over-alkylation. Excessive modification of lysine and arginine residues can block the cleavage sites for trypsin, resulting in very long, poorly ionizing peptides and thus fewer identified spectra[3][4]. The solution is to reduce the concentration of NBEU or the incubation time. Implementing an effective quenching step is also critical.

Q4: How can I definitively confirm that a mass shift on my protein is from NBEU and not another modification? A: The most direct proof comes from mass spectrometry.

• Intact Protein Analysis: A mass shift corresponding to the molecular weight of the urethane moiety (C₅H₉NO₂) confirms covalent labeling[5][6].

• Bottom-Up Proteomics (LC-MS/MS): High-resolution mass spectrometry can pinpoint the exact peptide and residue modified. The MS/MS spectrum will contain fragment ions ("b" and "y" ions) that allow you to sequence the peptide and assign the modification site with high confidence[5].

Q5: What is the best way to stop the labeling reaction to prevent it from continuing during sample processing? A: The reaction must be actively stopped by "quenching" with a high concentration of a small molecule nucleophile. Adding dithiothreitol (DTT), L-cysteine, or β-mercaptoethanol to a final concentration of 10-50 mM will rapidly consume any remaining NBEU[3]. This step is crucial for reproducibility and minimizing off-target effects that can occur during downstream processing.

Troubleshooting Guide

Use this guide to diagnose and resolve common experimental problems.

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Labeling on Target Protein	1. Degraded NBEU Stock: Reagent has hydrolyzed due to moisture or repeated freeze-thaw cycles. 2. Sub-optimal Buffer pH: The pH of your buffer is too low, causing your target nucleophile (e.g., Cysteine) to be protonated and non-reactive. 3. Insufficient Reagent/Time: The concentration of NBEU or the incubation time is too low for the reactivity of the target site.	1. Prepare a fresh stock solution of NBEU in anhydrous DMSO. 2. Increase buffer pH to 7.5-8.5 to facilitate deprotonation of cysteine thiols. Perform a pH titration experiment to find the optimal condition. 3. Perform a dose-response and time-course experiment. Test NBEU concentrations from 10 µM to 500 µM and time points from 15 minutes to 2 hours to find the sweet spot for on-target labeling.
High Background / Widespread Off-Target Labeling	1. NBEU Concentration Too High: Excess reagent is driving reactions with less reactive, non-target nucleophiles.[2] 2. Incubation Time Too Long: Given enough time, even slow off-target reactions will accumulate. 3. Inefficient Quenching: The reaction was not stopped effectively, allowing labeling to continue during subsequent steps.	1. Titrate NBEU concentration downwards. The goal is to find the lowest concentration that provides sufficient on-target labeling. 2. Reduce incubation time. A shorter, more controlled reaction is key to specificity. 3. Optimize the quenching step. Immediately after incubation, add a quencher like DTT to a final concentration of at least 10x the NBEU concentration. Ensure rapid and thorough mixing.[3]
Poor Protein/Peptide Identification in MS	1. Over-alkylation: Excessive modification of Lys/Arg residues inhibits trypsin digestion.[3] 2. Sample Precipitation: High concentrations of the reagent or extensive protein modification can cause aggregation and sample loss.	1. Dramatically reduce NBEU concentration. This is the most common cause. 2. Ensure quenching is complete before adding trypsin. Consider a buffer exchange or protein precipitation/resuspension step after quenching to clean up the sample. 3. Use a mass spec-compatible surfactant to maintain protein solubility during digestion.
Inconsistent Results Between Replicates	1. Reagent Instability: Using a stock solution that has been stored improperly or for too long. 2. Procedural Variability: Minor differences in incubation timing, temperature, or pipetting can lead to large differences in labeling.	1. Always use a fresh aliquot of NBEU stock for each experiment. 2. Standardize all steps meticulously. Use a heat block for consistent temperature, a timer for precise incubations, and calibrated pipettes. Prepare a master mix of lysate and buffer to distribute to individual reaction tubes.

Validated Experimental Protocols

Protocol 1: General Workflow for NBEU Labeling in Proteome Lysate

This protocol provides a starting point for optimizing NBEU labeling for subsequent mass spectrometry analysis.

• Lysate Preparation: Prepare cell or tissue lysate in a non-nucleophilic buffer (e.g., HEPES or PBS, pH 7.4). Avoid Tris-based buffers. Determine protein concentration using a BCA assay. Normalize all samples to a final concentration of 1-2 mg/mL.

• Labeling Reaction:

  • Equilibrate the lysate to the desired reaction temperature (room temperature is a good starting point).

  • Prepare a fresh dilution series of NBEU from your anhydrous stock into the reaction buffer.

  • Add NBEU to the lysate to achieve the desired final concentration. For optimization, test a range (e.g., 10 µM, 50 µM, 100 µM, 250 µM).

  • Incubate for a defined period (e.g., 30 minutes). Mix gently during incubation.

• Quenching: Stop the reaction by adding a 1 M DTT stock solution to a final concentration of 10-20 mM. Vortex immediately and incubate for 15 minutes at room temperature.

• Sample Preparation for MS:

  • Perform a protein precipitation (e.g., with acetone or chloroform/methanol) to remove excess reagents.

  • Resuspend the protein pellet in a denaturing buffer (e.g., 8 M urea in 100 mM ammonium bicarbonate).

  • Reduce disulfide bonds with DTT (5 mM, 30 min, 56°C).

  • Alkylate free cysteines with iodoacetamide (15 mM, 30 min, RT, in the dark).

  • Dilute the urea to <2 M with ammonium bicarbonate and add sequencing-grade trypsin. Digest overnight at 37°C.

• Peptide Cleanup: Acidify the digest with formic acid or trifluoroacetic acid. Desalt the peptides using a C18 solid-phase extraction (SPE) column or tip.

• LC-MS/MS Analysis: Analyze the cleaned peptides by high-resolution mass spectrometry. Use a data-dependent acquisition method and search the data for the NBEU modification (+99.068 Da) as a variable modification on C, H, K, and M residues.

Protocol 2: Validating Target Engagement with Intact Protein MS

This method provides a rapid way to confirm that your protein of interest is being covalently modified.

• Prepare a purified protein of interest at a concentration of 1-5 µM in a suitable buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4).

• Add NBEU to a 5-10 fold molar excess over the protein.

• Incubate for 1 hour at room temperature.

• Analyze the sample directly by liquid chromatography coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Deconvolute the resulting mass spectrum to determine the intact mass of the protein. A mass increase corresponding to one or more NBEU adducts confirms covalent modification. This is an essential first step for validating any new covalent probe[6].

References

• LookChem. N-(2-BroMoethyl)urethane. Available from: [Link]

• National Institutes of Health. Discovery of electrophilic degraders that exploit SNAr chemistry. Available from: [Link]

• National Institutes of Health. STUDIES OF THE MECHANISM OF ACTION OF URETHANE IN INITIATING PULMONARY ADENOMAS IN MICE: II. ITS RELATION TO NUCLEIC ACID SYNTHESIS. Available from: [Link]

• MDPI. Computational Investigations on Reaction Mechanisms of the Covalent Inhibitors Ponatinib and Analogs Targeting the Extracellular Signal-Regulated Kinases. Available from: [Link]

• Journal of Medicinal Chemistry. Size-Dependent Target Engagement of Covalent Probes. Available from: [Link]

• PubMed. The anesthetic mechanism of urethane: the effects on neurotransmitter-gated ion channels. Available from: [Link]

• National Institutes of Health. Chemoproteomic profiling and discovery of protein electrophiles in human cells. Available from: [Link]

• SciSpace. Strategies for discovering and derisking covalent, irreversible enzyme inhibitors. Available from: [Link]

• ACS Publications. Accelerating the Validation of Endogenous On-Target Engagement and In Cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. Available from: [Link]

• PubMed Central. Chemoproteomic methods for covalent drug discovery. Available from: [Link]

• Royal Society of Chemistry. CHAPTER 4: Best Practices for Design and Characterization of Covalent Chemical Probes. Available from: [Link]

• PubMed Central. Selective and Effective: Current Progress in Computational Structure-Based Drug Discovery of Targeted Covalent Inhibitors. Available from: [Link]

• PubMed. Accelerating the Validation of Endogenous On-Target Engagement and In Cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. Available from: [Link]

• PubMed. The Impact of Different Alkylation Quenching Methods on Tryptic Activity and Protein Identification in Proteomics Sample Preparation. Available from: [Link]

• National Institutes of Health. Covalent Labeling-Mass Spectrometry with Non-Specific Reagents for Studying Protein Structure and Interactions. Available from: [Link]

• ResearchGate. How would you recommend to troubleshoot a proteomics identification experiment (data-dependent MS)?. Available from: [Link]

• ResearchGate. Minimizing the off-target reactivity of covalent kinase inhibitors by modification of the Michael acceptor reactive group. Available from: [Link]

• National Institutes of Health. A Simple Procedure for Effective Quenching of Trypsin Activity and Prevention of 18O-Labeling Back-Exchange. Available from: [Link]

• National Institutes of Health. Reversible Covalent Inhibition—Desired Covalent Adduct Formation by Mass Action. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Impact of Different Alkylation Quenching Methods on Tryptic Activity and Protein Identification in Proteomics Sample Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Chemoproteomic methods for covalent drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. books.rsc.org [books.rsc.org]

dealing with N-(2-Bromoethyl)urethane instability in aqueous solutions

Introduction: Navigating the Challenges of N-(2-Bromoethyl)urethane in Aqueous Systems

Welcome to the technical support guide for N-(2-Bromoethyl)urethane. This versatile bifunctional reagent is a valuable intermediate in organic and medicinal chemistry, particularly for introducing an ethyl-carbamate linker or for the synthesis of complex heterocyclic structures.[1] However, its utility is frequently challenged by its inherent instability in aqueous solutions. The presence of a primary alkyl bromide and a urethane moiety within the same molecule creates a predisposition for rapid degradation, leading to inconsistent reaction yields, the formation of complex side products, and the complete loss of starting material.

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond simple procedural steps to explain the underlying chemical mechanisms responsible for this instability. By understanding why N-(2-Bromoethyl)urethane degrades, you can make informed decisions to mitigate these issues, leading to more robust and reproducible experimental outcomes.

Core Mechanisms of Instability in Aqueous Media

The primary challenge in using N-(2-Bromoethyl)urethane in aqueous media stems from its susceptibility to several competing degradation pathways. The rate and prevalence of each pathway are highly dependent on factors such as pH, temperature, and the presence of other nucleophiles in the solution.

The core issue is Neighboring Group Participation (NGP) by the urethane moiety, which dramatically accelerates the displacement of the bromide.[1] This intramolecular reaction is often much faster than the intended intermolecular reaction with a target nucleophile.

The three main degradation pathways are:

• Intramolecular Cyclization (via NGP): The urethane nitrogen or oxygen atom acts as an internal nucleophile, attacking the electrophilic carbon bearing the bromine. This leads to the rapid formation of a stable five-membered ring, 2-oxazolidinone, and the elimination of HBr.[2] This is typically the dominant and fastest degradation route in neutral to slightly basic conditions.

• Hydrolysis: The urethane linkage itself can be cleaved by water. This reaction is generally slower than cyclization but is accelerated significantly under strongly acidic or basic conditions, yielding ethanol, carbon dioxide, and 2-bromoethylamine (which can further react).[3][4]

• Nucleophilic Substitution (SN2): Water molecules or buffer components (e.g., phosphates, carboxylates) can act as external nucleophiles, attacking the primary alkyl bromide to form N-(2-hydroxyethyl)urethane or other adducts.

Degradation Pathways Overview

Caption: Competing degradation pathways for N-(2-Bromoethyl)urethane in water.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered by researchers.

Q1: I prepared an aqueous stock solution of N-(2-Bromoethyl)urethane yesterday, and my reaction failed. Why?

A: N-(2-Bromoethyl)urethane is highly unstable in aqueous solutions and should never be stored in this manner. The primary reason for failure is rapid degradation, mainly through intramolecular cyclization to form the unreactive 2-oxazolidinone.[2] The half-life in a neutral buffer at room temperature can be on the order of hours or even minutes. Always prepare solutions fresh by adding the reagent from a concentrated stock in an anhydrous aprotic solvent (like DMF or DMSO) directly to the aqueous reaction mixture immediately before use.

Q2: What is the optimal pH range for working with N-(2-Bromoethyl)urethane in an aqueous reaction?

A: A slightly acidic pH range (pH 4-6) is generally recommended to maximize stability. This is a compromise:

• Below pH 4: Acid-catalyzed hydrolysis of the urethane bond becomes more significant.[4]

• Above pH 6: The rate of intramolecular cyclization increases as the urethane nitrogen is more readily deprotonated and thus more nucleophilic. Base-catalyzed hydrolysis also accelerates.[5]

The ideal pH must be determined empirically for your specific system, balancing reagent stability with the requirements of your reaction.

Q3: My mass spectrometry results show a product with a mass corresponding to the loss of HBr from my starting material. What is it?

A: You are almost certainly observing 2-oxazolidinone, the product of intramolecular cyclization. This is the most common and often the major byproduct when using N-(2-Bromoethyl)urethane in aqueous or protic solvents. Its formation confirms that the reagent is degrading via the neighboring group participation pathway.

Q4: Can components of my buffer react with N-(2-Bromoethyl)urethane?

A: Yes, absolutely. Avoid buffers containing primary or secondary amines (e.g., Tris, HEPES with a free amine) or other strong nucleophiles (e.g., azide, cyanide). These can compete with your desired reaction. Phosphate and carboxylate buffers (like MES, Acetate) are generally safer choices, although they can still act as weak nucleophiles.

Table 1: Buffer and pH Recommendations

Parameter	Recommended	Use with Caution	Avoid	Rationale
Buffer Type	MES, Acetate, Phosphate	Bicarbonate, HEPES	Tris, Glycine, Any primary/secondary amine buffers	Avoids direct SN2 reaction of the buffer with the alkyl bromide.
pH Range	4.0 - 6.0	6.0 - 7.0	< 4.0 or > 7.5	Balances risk of acid-catalyzed hydrolysis against base-promoted cyclization.[4][5]
Temperature	0 - 4 °C	Room Temperature	> 30 °C	Lower temperatures significantly slow all degradation pathways.[6]

Troubleshooting Guide

Use this guide when your experiments yield unexpected results.

Problem 1: Low or No Yield of the Desired Product

Possible Cause	Diagnostic Check	Recommended Solution
Reagent Degradation Prior to Reaction	Analyze an aliquot of your N-(2-Bromoethyl)urethane solution (prepared for the reaction) by LC-MS or TLC. Look for the starting material and the presence of 2-oxazolidinone.	Prepare a fresh, highly concentrated stock of N-(2-Bromoethyl)urethane in anhydrous DMF or DMSO. Add it to the chilled (0-4 °C) aqueous reaction buffer immediately before starting the reaction.
Degradation is Faster than Desired Reaction	Run a control reaction without your target nucleophile. Monitor the disappearance of N-(2-Bromoethyl)urethane over time using HPLC.	1. Lower the reaction temperature. 2. Increase the concentration of your target nucleophile to favor the bimolecular reaction. 3. Use a slow-addition strategy: add the N-(2-Bromoethyl)urethane solution dropwise over time to keep its instantaneous concentration low.
Incompatible Buffer or Additives	Review your reaction components. Does the buffer contain nucleophiles (e.g., Tris)? Are there other additives that could react?	Switch to a non-nucleophilic buffer such as MES or acetate.[7] Purify all components to remove reactive impurities.

Problem 2: Multiple Unexpected Byproducts are Observed

Possible Cause	Diagnostic Check	Recommended Solution
Multiple Degradation Pathways Occurring	Use LC-MS to identify the masses of the byproducts. Common masses will correspond to: • 2-Oxazolidinone (M - HBr) • N-(2-Hydroxyethyl)urethane (M - Br + OH) • Dimerized or buffer-adduct products.	Optimize the reaction pH and temperature using the recommendations in Table 1. A slightly acidic pH (4-6) and low temperature (0-4 °C) will suppress most side reactions.
Elimination (E2) Reaction	Look for a byproduct with a mass corresponding to the loss of HBr, but that is not 2-oxazolidinone. This could be N-vinylurethane, especially if a strong, non-nucleophilic base is present.	Ensure the reaction pH does not become strongly basic. Use a weakly basic or non-basic nucleophile if possible. Lowering the temperature also disfavors elimination compared to substitution.[7]

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting N-(2-Bromoethyl)urethane reactions.

Recommended Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed to be self-validating systems.

Protocol 1: Optimal Reagent Handling and Reaction Setup

This protocol minimizes degradation by ensuring the reagent is only exposed to the aqueous environment under optimal conditions at the moment of reaction.

Materials:

• N-(2-Bromoethyl)urethane (store in a desiccator at recommended temperature)

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Aqueous reaction buffer (e.g., 100 mM MES, pH 5.5)

• Target nucleophile/substrate

• Inert gas (Argon or Nitrogen)

Procedure:

• Prepare Aqueous Phase: Prepare your reaction mixture containing the buffer and your target substrate in the reaction vessel. If possible, purge the solution with an inert gas.

• Chill the Reaction: Place the reaction vessel in an ice bath and allow it to cool to 0-4 °C with stirring.

• Prepare Anhydrous Stock (Immediate Use Only): In a separate, dry vial under inert gas, weigh the required amount of N-(2-Bromoethyl)urethane. Dissolve it in a minimal volume of anhydrous DMF or DMSO to create a concentrated stock (e.g., 1-2 M).

  • Causality Note: Using a concentrated stock minimizes the amount of organic solvent added to your reaction, which could otherwise affect reaction kinetics or solubility.

• Initiate the Reaction: Using a dry syringe, rapidly add the freshly prepared N-(2-Bromoethyl)urethane stock solution to the chilled, stirring aqueous reaction mixture.

• Monitor Progress: Allow the reaction to proceed at low temperature. Monitor its progress by a suitable analytical method (e.g., HPLC, LC-MS).

Protocol 2: Validating Reagent Stability in Your System (HPLC Assay)

This protocol allows you to empirically determine the stability of N-(2-Bromoethyl)urethane in your specific buffer system, providing critical data for reaction optimization.

Objective: To measure the half-life (t½) of N-(2-Bromoethyl)urethane under your experimental conditions.

Procedure:

• Setup HPLC Method: Develop an isocratic or gradient reverse-phase HPLC method that can resolve N-(2-Bromoethyl)urethane from its expected degradation products (especially 2-oxazolidinone and N-(2-hydroxyethyl)urethane). A C18 column is typically suitable. Use a UV detector set to a wavelength where the urethane provides a good signal (e.g., ~210-230 nm).

• Prepare Control Reaction: Prepare your aqueous buffer system without your target nucleophile. Bring it to the intended reaction temperature (e.g., 4 °C or 25 °C).

• Initiate Degradation: Spike the buffer with N-(2-Bromoethyl)urethane from a concentrated anhydrous stock to a final concentration suitable for HPLC analysis (e.g., 100 µM). Start a timer immediately (t=0).

• Time-Point Sampling: At regular intervals (e.g., t = 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot of the solution.

• Quench and Analyze: Immediately quench the degradation by diluting the aliquot into a cold, non-aqueous solvent (e.g., acetonitrile) to prevent further reaction before injection. Analyze the sample by HPLC.

• Analyze Data: Integrate the peak area of the N-(2-Bromoethyl)urethane peak at each time point. Plot the natural logarithm of the peak area versus time. The plot should be linear. The slope (k) of this line is the pseudo-first-order rate constant for degradation. The half-life can be calculated as t½ = 0.693 / k .

  • Self-Validation: This protocol provides you with a quantitative measure of stability. If the half-life is significantly shorter than your required reaction time, you must adjust the conditions (lower temperature, change pH) and re-run the assay until a suitable stability window is achieved. Analytical methods for monitoring degradation can include HPLC, GC, and various spectroscopic techniques.[8][9]

References

A complete list of sources cited within this document is provided below for verification and further reading.

• The Degradation Mechanism of High-Strength Polyurethane Elastomers in the Presence of Water. (n.d.). Google Scholar.
• A detailed look into the hydrolysis of polymers: Profound focus on Urethane Hydrolysis. (2024). Polymers and Coatings.
• N-(2-BroMoethyl)urethane. (n.d.). LookChem.
• Kotanen, S., et al. (2021). Hydrolytic stability of Polyurethane/Polyhydroxyurethane hybrid adhesives. International Journal of Adhesion and Adhesives.
• Polyurethane Elastomer Hydrolytic Stability: A Comprehensive Review. (n.d.). Anderson Development Company.
• N-(2-Bromoethyl)urethane. (n.d.). BenchChem.
• Kinetics of N-bromination of 2-oxazolidinone. (n.d.). ResearchGate.
• SAFETY DATA SHEET - 2-Bromoethyl methyl ether. (2012). Fisher Scientific.
• Assessing the Progress of Degradation in Polyurethanes by Chemiluminescence. (n.d.). ResearchGate.
• Chiral oxazolidinones as electrophiles: Intramolecular cyclization reactions with carbanions and preparation of functionalized lactams. (n.d.). PMC - NIH.
• Addition of a nucleophile (:Nu) to the isocyanate group. (n.d.). ResearchGate.
• Aqueous polyurethane dispersions. (n.d.). Google Patents.
• Analytical Techniques to Observe the Chemical Biodegradation of Thermoplastic Polyurethane Resins: FTIR, NMR, and SEM. (n.d.). eScholarship.org.
• Safety Data Sheet: Bromoethane. (n.d.). Carl ROTH.
• Hydrolysis of polyurethanes. (n.d.). Google Patents.
• Thermal Degradation Investigation of Polyurethane Elastomers using Thermal Gravimetric Analysis – Gas Chromatography/Mass Spectrometry. (n.d.). OSTI.GOV.
• A Comprehensive Study on the Degradation Behavior and Mechanism of Expanded Thermoplastic Polyurethane. (n.d.). MDPI.
• Biodegradation of Poly(etherurethanes). (n.d.). ResearchGate.
• SAFETY DATA SHEET - Bromoethane. (2025). Thermo Fisher Scientific.
• Reactions of Benzylboronate Nucleophiles. (n.d.). PMC - NIH.
• Side Reactions in the Formation of Polyurethanes: Model Reactions Between Phenylisocyanate and 1-Butanol. (n.d.). ResearchGate.
• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. (n.d.). Google Scholar.
• Biodegradation of polyurethane by the microbial consortia enriched from landfill. (2023). PMC - NIH.
• SAFETY DATA SHEET - N-(2-Bromoethyl)phthalimide. (n.d.). Fisher Scientific.
• How to avoid elimination reactions with "N-(2-bromoethyl)methanesulfonamide". (n.d.). BenchChem.
• Chemical degradation of polyurethanes. II. Degradation of microporous polyurethane elastomer by phosphoric acid esters. (n.d.). ResearchGate.
• analytical methods. (n.d.). Agency for Toxic Substances and Disease Registry.

Sources

• 1. N-(2-Bromoethyl)urethane|CAS 7452-78-0 [benchchem.com]
• 2. Chiral oxazolidinones as electrophiles: Intramolecular cyclization reactions with carbanions and preparation of functionalized lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 3. carbodiimide.com [carbodiimide.com]
• 4. andersondevelopment.com [andersondevelopment.com]
• 5. US5208379A - Hydrolysis of polyurethanes - Google Patents [patents.google.com]
• 6. komatsu.jp [komatsu.jp]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ijmr.net.in [ijmr.net.in]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Support Center: N-(2-Bromoethyl)urethane for Bioconjugation

Welcome to the technical support center for N-(2-Bromoethyl)urethane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) regarding the use of N-(2-Bromoethyl)urethane in bioconjugation and protein modification experiments. Our goal is to empower you with the knowledge to anticipate and resolve challenges, ensuring the success of your research.

Introduction to N-(2-Bromoethyl)urethane

N-(2-Bromoethyl)urethane is an alkylating agent commonly used for the modification of proteins and peptides. Its reactivity is primarily driven by the bromoethyl group, which readily undergoes a bimolecular nucleophilic substitution (SN2) reaction with nucleophilic functional groups present in amino acid side chains.[1] While it is a valuable tool for bioconjugation, its reactivity is not entirely specific, which can lead to unintended side reactions. Understanding and controlling these side reactions is critical for obtaining homogenous and functionally active conjugates.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of N-(2-Bromoethyl)urethane on a protein?

A1: The primary and most reactive target for N-(2-Bromoethyl)urethane is the thiol group (-SH) of cysteine residues.[2] The high nucleophilicity of the thiolate anion (S⁻), which is more prevalent at alkaline pH, makes cysteine highly susceptible to alkylation.

Q2: Can N-(2-Bromoethyl)urethane react with other amino acids besides cysteine?

A2: Yes. While cysteine is the most reactive, other amino acid residues with nucleophilic side chains can also react, particularly under certain conditions. The most common side reactions occur with the imidazole ring of histidine, the ε-amino group of lysine, and the thioether of methionine. Reactions with the carboxyl groups of aspartate and glutamate, and the hydroxyl groups of tyrosine, serine, and threonine are also possible but generally much slower.[3]

Q3: How does pH affect the reaction of N-(2-Bromoethyl)urethane with amino acids?

A3: pH is a critical parameter that dictates the selectivity of the alkylation reaction. The reactivity of most nucleophilic amino acid side chains is dependent on their protonation state. For example, the thiol group of cysteine (pKa ~8.5) is much more reactive in its deprotonated thiolate form. Therefore, conducting the reaction at a pH above 8.0 will significantly increase the rate of cysteine alkylation. However, at higher pH values (pH > 9), the deprotonated ε-amino group of lysine (pKa ~10.5) becomes a more potent nucleophile, increasing the likelihood of lysine alkylation.[4] Histidine's imidazole ring (pKa ~6.0) is most reactive at a pH close to its pKa.[5]

Q4: What are the signs of significant side reactions in my experiment?

A4: Signs of extensive side reactions can manifest in several ways:

• Mass Spectrometry (MS) Analysis: The presence of unexpected mass shifts in your protein or peptide fragments corresponding to the addition of the N-(2-ethyl)urethane group (+71.037 Da).

• Chromatography (e.g., HPLC): Appearance of multiple peaks, indicating a heterogeneous product mixture.

• Functional Assays: A significant loss of biological activity of the protein, suggesting modification of critical residues in the active site or binding interfaces.

• Gel Electrophoresis (e.g., SDS-PAGE): Smearing or the appearance of multiple bands might indicate intra- or inter-molecular cross-linking if the protein has multiple reactive sites.

Q5: Can the urethane group of N-(2-Bromoethyl)urethane be hydrolyzed?

A5: Yes, the urethane linkage can undergo hydrolysis, especially under harsh acidic or basic conditions, or in the presence of certain enzymes (urethanases).[6][7] However, under typical bioconjugation conditions (pH 7-9), the urethane bond is generally considered stable.

Troubleshooting Guide

Problem 1: Low Yield of the Desired Cysteine-Modified Product

Possible Cause	Troubleshooting Step	Scientific Rationale
Suboptimal pH	Perform the reaction at pH 8.0-8.5.	This pH range favors the deprotonation of the cysteine thiol group to the more nucleophilic thiolate anion, accelerating the desired reaction.[5]
Insufficient Reagent	Increase the molar excess of N-(2-Bromoethyl)urethane (e.g., 10-20 fold excess over cysteine residues).	A higher concentration of the alkylating agent will drive the reaction to completion, increasing the yield of the modified product.[4]
Inaccessible Cysteine Residues	Add a denaturant (e.g., 6M urea) to the reaction buffer.	Denaturants can unfold the protein, exposing cysteine residues that might be buried within the protein's three-dimensional structure.[8] Be aware that this may be irreversible.
Reagent Instability	Prepare a fresh solution of N-(2-Bromoethyl)urethane immediately before use.	N-(2-Bromoethyl)urethane can degrade over time, especially in aqueous solutions.

Problem 2: Significant Modification of Non-Cysteine Residues (e.g., Lysine, Histidine)

Possible Cause	Troubleshooting Step	Scientific Rationale
High Reaction pH	Lower the reaction pH to 7.0-7.5.	At this pH, the cysteine thiol is still sufficiently reactive, while the ε-amino group of lysine is predominantly protonated and thus less nucleophilic, reducing the rate of lysine alkylation.[4][5]
Prolonged Reaction Time	Decrease the reaction time. Monitor the reaction progress by MS to determine the optimal time point.	Shorter reaction times can help to favor the modification of the most reactive sites (cysteine) before significant reaction occurs at less reactive sites.[4]
Excessive Reagent	Reduce the molar excess of N-(2-Bromoethyl)urethane.	A lower concentration of the alkylating agent will decrease the overall rate of reaction, allowing for greater discrimination between highly reactive and less reactive nucleophiles.[3]
High Temperature	Perform the reaction at a lower temperature (e.g., 4°C or room temperature).	Lowering the temperature slows down all reactions, but can increase the selectivity for the most reactive nucleophile.[4]

Problem 3: Protein Aggregation or Precipitation During the Reaction

Possible Cause	Troubleshooting Step	Scientific Rationale
Modification-Induced Conformational Changes	Screen different buffer conditions (e.g., varying ionic strength, adding stabilizers like glycerol or arginine).	Changes in the protein's surface charge and hydrophobicity upon modification can lead to aggregation. Optimizing the buffer can help maintain protein stability.
Intermolecular Cross-linking	Use a lower protein concentration.	At lower concentrations, the probability of intermolecular reactions between modified proteins is reduced.
Incomplete Solubilization of the Reagent	Ensure N-(2-Bromoethyl)urethane is fully dissolved in a compatible solvent (e.g., DMSO, DMF) before adding it to the protein solution.	Undissolved reagent can cause localized high concentrations, leading to uncontrolled reactions and protein precipitation.

Visualizing Reaction Mechanisms and Workflows

Primary Alkylation Reaction with Cysteine

The primary reaction of N-(2-Bromoethyl)urethane is the S-alkylation of a cysteine residue.

Caption: SN2 reaction of N-(2-Bromoethyl)urethane with a cysteine thiolate.

Potential Side Reaction with Lysine

At higher pH, the deprotonated ε-amino group of lysine can compete with cysteine for alkylation.

Caption: SN2 side reaction with a lysine ε-amino group.

Experimental Workflow for Controlled Alkylation

A general workflow for performing a controlled alkylation experiment and analyzing the results.

Caption: A typical workflow for protein alkylation experiments.

Detailed Experimental Protocol: Selective Cysteine Alkylation

This protocol is a starting point and should be optimized for your specific protein and application.

Materials:

• Protein of interest

• N-(2-Bromoethyl)urethane

• Reaction Buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 7.5

• Quenching Solution: 1 M Dithiothreitol (DTT) or L-cysteine in water

• Anhydrous Dimethyl sulfoxide (DMSO)

• Desalting column or dialysis membrane

Procedure:

• Protein Preparation:

  • Dissolve or buffer exchange your protein into the Reaction Buffer to a final concentration of 1-5 mg/mL.

  • If your protein has disulfide bonds that need to be modified, first reduce them with a suitable reducing agent (e.g., 5 mM DTT for 1 hour at 37°C) and subsequently remove the reducing agent by a desalting column.

• Reagent Preparation:

  • Immediately before use, prepare a 100 mM stock solution of N-(2-Bromoethyl)urethane in anhydrous DMSO.

• Alkylation Reaction:

  • Add a 10-fold molar excess of the N-(2-Bromoethyl)urethane stock solution to the protein solution. Add the reagent dropwise while gently vortexing to ensure efficient mixing.

  • Incubate the reaction mixture for 1-2 hours at room temperature in the dark.

• Quenching the Reaction:

  • Add the Quenching Solution to a final concentration of 50-100 mM to consume any unreacted N-(2-Bromoethyl)urethane.

  • Incubate for 15-30 minutes at room temperature.

• Purification:

  • Remove the excess reagent and byproducts by passing the reaction mixture through a desalting column or by dialysis against a suitable buffer (e.g., PBS).

• Analysis:

  • Confirm the successful modification and assess the purity of your conjugate using mass spectrometry.

  • Evaluate the biological activity of the modified protein using a relevant functional assay.

Summary of Amino Acid Reactivity

The following table summarizes the relative reactivity of amino acid side chains with N-(2-Bromoethyl)urethane and the optimal pH conditions to either promote or minimize the reaction.

Amino Acid	Nucleophilic Group	pKa	Relative Reactivity	Optimal pH for Reaction	Conditions to Minimize Reaction
Cysteine	Thiol (-SH)	~8.5	+++++	8.0 - 8.5	pH < 7.0
Histidine	Imidazole	~6.0	+++	6.0 - 7.0	pH > 8.0
Lysine	ε-Amino (-NH₂)	~10.5	++	> 9.0	pH < 8.0
Methionine	Thioether (-S-CH₃)	N/A	+	Acidic pH (< 5)	Neutral to basic pH
Aspartate	Carboxyl (-COOH)	~3.9	+	Acidic pH (< 5)	Neutral to basic pH
Glutamate	Carboxyl (-COOH)	~4.3	+	Acidic pH (< 5)	Neutral to basic pH
Tyrosine	Phenol (-OH)	~10.1	+	> 10	pH < 9.0
Serine	Hydroxyl (-OH)	~13	+/-	> 12	pH < 11
Threonine	Hydroxyl (-OH)	~13	+/-	> 12	pH < 11

Reactivity is indicated on a scale from +++++ (very high) to +/- (very low).

References

• University of Washington. Protein Reduction, Alkylation, Digestion - UWPR. Available from: [Link]

• Wang, Y., et al. (2018). Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. Journal of Proteomics, 187, 1-8. Available from: [Link]

• LookChem. Cas 7452-78-0, N-(2-BroMoethyl)urethane. Available from: [Link]

• PubMed. Reactivity of N terminal histidine of peptides towards excipients/impurity of excipients: A case study of liraglutide excipient compatibility study. Available from: [Link]

• MDPI. The Potential of a Protein Model Synthesized Absent of Methionine. Available from: [Link]

• PubMed. The aspartate aminotransferase-catalysed exchange of the alpha-protons of aspartate and glutamate: the effects of the R386A and R292V mutations on this exchange reaction. Available from: [Link]

• Protocols.io. Reduction and alkylation of protein lysates for LC-MS (proteomics) using dithiothreitol (DTT) and iodoacetamide (IAM). Available from: [Link]

• PubMed. Urethanases for the Enzymatic Hydrolysis of Low Molecular Weight Carbamates and the Recycling of Polyurethanes. Available from: [Link]

• ResearchGate. Urethanases for the Enzymatic Hydrolysis of Low Molecular Weight Carbamates and the Recycling of Polyurethanes. Available from: [Link]

• Quora. A change in pH affects the interaction between amino acids in a chain. What does the word... Available from: [Link]

• PubMed Central. Protonated Glutamate and Aspartate Side Chains Can Recognize Phosphodiester Groups via Strong and Short Hydrogen Bonds in Biomacromolecular Complexes. Available from: [Link]

• Oncohema Key. Alkylating Agents. Available from: [Link]

• PubMed. Differential reactivity of maleimide and bromoacetyl functions with thiols: application to the preparation of liposomal diepitope constructs. Available from: [Link]

• PubMed Central. Methionine in proteins: The Cinderella of the proteinogenic amino acids. Available from: [Link]

• ResearchGate. Selectivity of labeled bromoethylamine for protein alkylation. Available from: [Link]

• PubMed. The Impact of Commonly Used Alkylating Agents on Artifactual Peptide Modification. Available from: [Link]

• PubMed Central. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. Available from: [Link]

• PubMed. Aspartate aminotransferase isotope exchange reactions: implications for glutamate/glutamine shuttle hypothesis. Available from: [Link]

• PubMed Central. Mass Spectrometry of Polyurethanes. Available from: [Link]

• ResearchGate. On the Stabilizing Effect of Aspartate and Glutamate and Its Counteraction by Common Denaturants. Available from: [Link]

• PubMed. Effects of Alkaline Extraction pH on Amino Acid Compositions, Protein Secondary Structures, Thermal Stability, and Functionalities of Brewer's Spent Grain Proteins. Available from: [Link]

• ResearchGate. Effects of Alkaline Extraction pH on Amino Acid Compositions, Protein Secondary Structures, Thermal Stability, and Functionalities of Brewer's Spent Grain Proteins. Available from: [Link]

• MDPI. Protein Modifications: From Chemoselective Probes to Novel Biocatalysts. Available from: [Link]

• Bio-Rad. ReadyPrep™ Reduction-Alkylation Kit Instruction Manual. Available from: [Link]

• kbDNA. Bioconjugation Chemistry: Challenges and Solutions. Available from: [Link]

• Google Patents. Amino acid derivative and bromoacetyl modified peptides.
• Google Patents. One-step reduction and alkylation of proteins.

• YouTube. Amino acids - side chain changes at various pHs. Available from: [Link]

• PubMed. Synthesis and use of a new bromoacetyl-derivatized heterotrifunctional amino acid for conjugation of cyclic RGD-containing peptides derived from human bone sialoprotein. Available from: [Link]

• ResearchGate. Negating coordinative cysteine and methionine residues during metathesis of unprotected peptides. Available from: [Link]

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• MIT Open Access Articles. Non-isocyanate urethane linkage formation using l-lysine residues as amine sources. Available from: [Link]

• PubMed Central. Target Bioconjugation of Protein Through Chemical, Molecular Dynamics, and Artificial Intelligence Approaches. Available from: [Link]

• Semantic Scholar. Mass Spectrometric Proof of Predicted Peptides: Novel Adipokinetic Hormones in Insects. Available from: [Link]

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• Analyst. Research portal UU. Available from: [Link]

• NIH. Comprehensive isotopomer analysis of glutamate and aspartate in small tissue samples. Available from: [Link]

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Technical Support Center: N-(2-Bromoethyl)urethane Labeling Optimization

Status: Operational Subject: Optimization of Buffer Conditions for N-(2-Bromoethyl)urethane (BEU) Labeling Ticket ID: BEU-OPT-2024 Assigned Specialist: Senior Application Scientist

Executive Summary

N-(2-Bromoethyl)urethane (BEU) is an alkylating agent used to introduce a urethane (carbamate) functional group onto biomolecules. Unlike highly reactive NHS-esters, BEU operates via an

mechanism, where the bromoethyl group acts as a "soft" electrophile.

Critical Success Factor: The reaction is driven by the nucleophilicity of the target residue (Thiol > Amine) and is strictly governed by pH and buffer composition . Improper buffer selection (e.g., using Tris) is the #1 cause of experimental failure.

Module 1: The Chemistry of the Reaction

Understanding the mechanism is the first step to troubleshooting. BEU does not spontaneously hydrolyze as quickly as NHS esters, but it requires specific conditions to displace the bromide leaving group.

Reaction Mechanism (S_N2 Alkylation)

The reaction involves the nucleophilic attack of a deprotonated protein side chain (Target-Nu⁻) onto the

-carbon of the ethyl group, displacing the bromide ion.

Figure 1: The

reaction pathway. Note that the nucleophile must be in its deprotonated state to react efficiently.

Module 2: Buffer Selection & pH Optimization

This is the most critical variable. You must balance nucleophilicity (high pH) with protein stability and reagent hydrolysis (low pH).

The "No-Tris" Rule

Never use Tris, Glycine, or Imidazole buffers. These buffers contain primary amines or imidazoles that act as nucleophiles. They will react with BEU, consuming the reagent and reducing labeling efficiency to near zero.

Buffer Compatibility Matrix

Buffer System	Compatibility	Recommended pH Range	Notes
PBS (Phosphate)	High	7.0 – 8.0	Ideal for Cysteine labeling. Non-nucleophilic.[1]
HEPES	High	7.0 – 8.5	Good alternative to PBS; better buffering capacity at higher pH.
MOPS	High	6.5 – 7.9	Excellent for lower pH applications.
Borate	Medium	8.5 – 9.5	Use only for Lysine labeling (requires high pH). Avoid if protein is glycosylated (complexes with diols).
Tris / Glycine	Incompatible	N/A	DO NOT USE. Competing nucleophiles.
DTT / BME	Incompatible	N/A	Reducing agents contain thiols that will scavenge BEU immediately.

pH Optimization Strategy

• Targeting Cysteine (Sulfhydryls):

  • Optimal pH: 7.2 – 8.0

  • Reasoning: The pKa of Cysteine is ~8.3. At pH 8.0, a significant fraction exists as the thiolate anion (

    ), which is a potent nucleophile. The bromoethyl group reacts preferentially with thiols over amines at this pH.

• Targeting Lysine (Amines):

  • Optimal pH: 9.0 – 9.5

  • Reasoning: Lysine pKa is ~10.[2]5. To drive the reaction with the slower-reacting bromoethyl group, you need higher pH to deprotonate the

    -amino group.

  • Warning: High pH increases the rate of reagent hydrolysis and may denature some proteins.

Module 3: Troubleshooting Guide (FAQs)

Q1: My reagent precipitated immediately upon addition to the protein.

Cause: BEU is hydrophobic. Adding a concentrated organic stock directly to an aqueous buffer causes "shock precipitation." Solution:

• Dissolve BEU in anhydrous DMSO or DMF first.

• Limit the final organic solvent concentration to <10% (v/v) (or <5% for sensitive proteins).

• Add the reagent dropwise while vortexing gently or stirring to ensure rapid dispersion.

Q2: I have low labeling efficiency (Low DOL).

Checklist:

• Buffer Check: Are you using Tris? Switch to PBS or HEPES.

• pH Check: Is the pH too low? For Cysteine, ensure pH > 7.0. For Lysine, ensure pH > 8.5.

• Competition: Did you remove reducing agents (DTT, TCEP) via dialysis before labeling? TCEP is compatible with some alkylations (like Maleimide) but can react with alkyl halides under certain conditions. Dialysis is safer.

• Reactivity: Bromoethyl is slower than Iodoacetyl. Increase incubation time (e.g., from 1 hour to 4 hours, or overnight at 4°C).

Q3: My protein aggregated after labeling.

Cause: Over-labeling (modifying too many surface charges) or excessive DMSO. Solution:

• Reduce the molar excess of BEU (e.g., drop from 20x to 10x).

• Keep DMSO concentration below 5%.

• If targeting Lysines, the net positive charge is lost (converted to secondary amine/urethane), which can shift the pI and cause precipitation.

Module 4: Optimized Experimental Protocol

This protocol is designed for Cysteine-selective labeling (most common application for alkyl halides).

Workflow Diagram

Figure 2: Standard workflow for BEU labeling. Note the critical quenching step to stop non-specific reactions.

Step-by-Step Procedure

• Preparation:

  • Buffer exchange protein (1-5 mg/mL) into PBS (pH 7.5) containing 1-5 mM EDTA (to prevent metal-catalyzed oxidation of cysteines).

  • Crucial: Ensure all reducing agents (DTT, BME) are removed. If disulfide reduction is required, use TCEP-HCl and remove it, or use immobilized TCEP.

• Reagent Dissolution:

  • Weigh N-(2-Bromoethyl)urethane.

  • Dissolve in anhydrous DMSO to create a 50 mM stock solution . Prepare immediately before use.

• Reaction:

  • Add the BEU stock to the protein solution to achieve a 10-20 fold molar excess over the target thiol content.

  • Example: If protein is 50 µM, add BEU to 500 µM – 1 mM.

  • Ensure final DMSO volume is <10%.

• Incubation:

  • Incubate at Room Temperature for 2–4 hours or 4°C overnight .

  • Note: Bromo-alkyls react slower than Iodo-alkyls or Maleimides.

• Quenching:

  • Stop the reaction by adding DTT or

    -Mercaptoethanol to a final concentration of 10-20 mM. Incubate for 15 minutes. This scavenges unreacted BEU.

• Purification:

  • Remove excess reagent and byproducts using a Desalting Column (e.g., Zeba Spin) or Dialysis Cassette (MWCO appropriate for your protein).

References

• Hermanson, G. T. (2013).[3][4] Bioconjugate Techniques (3rd ed.).[3] Academic Press.[3]

  • Source:

  • Relevance: The definitive guide on alkyl halide chemistry (Chapter 2) and buffer selection (Chapter 1).

• Thermo Fisher Scientific. (n.d.). Protein Labeling Chemistry Overview.

  • Source:

  • Relevance: Provides comparative reactivity data for alkyl halides vs.

• Lundblad, R. L. (2014).

  • Source:

  • Relevance: Detailed protocols for alkylation of sulfhydryl groups and specificity of bromoethyl reagents.

Sources

• 1. webpages.iust.ac.ir [webpages.iust.ac.ir]
• 2. Arylation Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ‪Greg T Hermanson‬ - ‪Google Scholar‬ [scholar.google.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Challenges of N-(2-Bromoethyl)urethane for In Vivo Studies

Welcome to the technical support center for N-(2-Bromoethyl)urethane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the use of this reactive compound in in vivo studies. Given the limited direct literature on the in vivo applications of N-(2-Bromoethyl)urethane, this resource synthesizes information from its known chemical properties, the behavior of related alkylating agents, and established protocols for handling reactive compounds in biological systems.

Section 1: Frequently Asked Questions (FAQs)

Here we address common questions regarding the use of N-(2-Bromoethyl)urethane in animal models, focusing on the underlying principles of its reactivity and potential biological interactions.

Q1: What are the primary chemical reactivity concerns when using N-(2-Bromoethyl)urethane in vivo?

A1: N-(2-Bromoethyl)urethane is a primary alkyl halide, making it susceptible to two competing reaction pathways: bimolecular nucleophilic substitution (S(N)2) and bimolecular elimination (E2). In vivo, this reactivity is a double-edged sword. While the electrophilic carbon attached to the bromine is the intended site of action for targeted alkylation, it can also react with a wide range of biological nucleophiles.

Key concerns include:

• Off-target Alkylation: Reaction with unintended biological molecules such as proteins (e.g., cysteine, histidine, lysine residues) and nucleic acids can lead to toxicity and confounding experimental results.[1]

• Instability: The compound can be degraded by hydrolysis or reaction with components of the dosing vehicle or biological fluids before reaching the target site.

• Elimination Reactions: The presence of endogenous bases can promote the E2 reaction, leading to the formation of an inactive vinyl urethane and a bromide ion.

Q2: What are the potential toxicities associated with N-(2-Bromoethyl)urethane administration?

• Carcinogenicity: Urethane (ethyl carbamate) is a known carcinogen, and many alkylating agents have mutagenic and carcinogenic properties due to their ability to modify DNA.[5][6] Therefore, N-(2-Bromoethyl)urethane should be handled as a potential carcinogen.[4]

• Toxicity to Rapidly Dividing Cells: Alkylating agents are generally toxic to cells that divide frequently.[7] This can manifest as:

  • Myelosuppression (bone marrow suppression)

  • Gastrointestinal toxicity (nausea, vomiting, diarrhea)[8][9]

  • Gonadal toxicity, potentially leading to infertility.[1]

• Irritation: As a reactive compound, it may cause irritation at the site of administration and to mucous membranes.[2]

Q3: How should I prepare a dosing solution of N-(2-Bromoethyl)urethane for in vivo administration?

A3: The insolubility of N-(2-Bromoethyl)urethane in aqueous solutions presents a significant challenge.[3] A co-solvent system is typically required. It is crucial to prepare the dosing solution fresh for each experiment to minimize degradation.

A common starting point for formulating hydrophobic compounds for in vivo use is a vehicle such as:

• 10% DMSO, 40% PEG400, 50% Saline: This is a widely used formulation for intravenous or intraperitoneal injections. However, the concentration of DMSO should be kept to a minimum as it can have its own biological effects.

Always perform a small-scale solubility test before preparing the full batch of dosing solution.

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your in vivo experiments with N-(2-Bromoethyl)urethane.

Problem	Potential Cause	Troubleshooting Steps
Inconsistent or no observable in vivo effect	Compound Instability/Degradation: The compound may be degrading in the dosing solution or rapidly metabolized in vivo.	- Prepare the dosing solution immediately before administration.- Consider alternative, less nucleophilic vehicle components.- Analyze the stability of the compound in the chosen vehicle over the duration of the experiment using techniques like HPLC.
Poor Bioavailability: The compound may not be reaching the target tissue in sufficient concentrations due to poor absorption or rapid clearance.	- Consider alternative routes of administration (e.g., intravenous vs. intraperitoneal) to bypass initial metabolism.- Perform pharmacokinetic studies to determine the compound's half-life and distribution.
High Toxicity or Animal Mortality	Off-Target Effects: The high reactivity of the bromoethyl group can lead to widespread, non-specific alkylation of biological molecules.	- Perform a dose-response study to find the maximum tolerated dose (MTD).- Reduce the dosing frequency.- Consider co-administration of cytoprotective agents, though this may also interfere with the intended effect.
Vehicle Toxicity: The co-solvents used to dissolve the compound may be causing adverse effects.	- Include a vehicle-only control group in all experiments.- Minimize the concentration of organic co-solvents like DMSO.
Variability in Experimental Results	Inconsistent Dosing Solution: The compound may not be fully dissolved or may be precipitating out of solution.	- Ensure the compound is completely dissolved before administration. Gentle warming or sonication may help, but be cautious of causing degradation.- Visually inspect the solution for any precipitates before each injection.

Section 3: Experimental Protocols

The following is a generalized protocol for the intraperitoneal (IP) administration of N-(2-Bromoethyl)urethane in a rodent model. This should be adapted based on your specific experimental needs and institutional animal care and use committee (IACUC) guidelines.

Materials:

• N-(2-Bromoethyl)urethane

• Vehicle components (e.g., DMSO, PEG400, sterile saline)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sterile syringes and needles

• Appropriate personal protective equipment (PPE): lab coat, safety goggles, and chemical-resistant gloves.[3]

Protocol:

• Dose Calculation: Calculate the required amount of N-(2-Bromoethyl)urethane based on the animal's body weight and the desired dose (mg/kg).

• Vehicle Preparation: Prepare the co-solvent vehicle in a sterile tube. For example, to make 1 mL of a 10% DMSO, 40% PEG400, 50% saline vehicle, combine 100 µL of DMSO, 400 µL of PEG400, and 500 µL of sterile saline.

• Compound Dissolution:

  • Weigh the calculated amount of N-(2-Bromoethyl)urethane into a sterile microcentrifuge tube.

  • Add a small amount of DMSO to first dissolve the compound.

  • Add the PEG400 and vortex thoroughly.

  • Finally, add the saline dropwise while vortexing to prevent precipitation.

• Final Preparation and Administration:

  • Visually inspect the solution to ensure it is clear and free of precipitates.

  • Draw the solution into a sterile syringe.

  • Administer the dose via intraperitoneal injection to the restrained animal.

  • The injection volume should be appropriate for the animal size (e.g., 5-10 mL/kg for mice).

• Post-Administration Monitoring:

  • Closely monitor the animal for any signs of distress, toxicity, or adverse reactions, especially within the first few hours after dosing.

  • Provide supportive care as needed and as approved by your IACUC protocol.

Section 4: Visualizations

Signaling and Reactivity Pathway

Caption: Potential reaction pathways of N-(2-Bromoethyl)urethane in a biological system.

Experimental Workflow

Caption: A logical workflow for conducting in vivo studies with N-(2-Bromoethyl)urethane.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Bromoethane. Retrieved from [Link]

• LookChem. (n.d.). Cas 7452-78-0, N-(2-BroMoethyl)urethane. Retrieved from [Link]

• H.O. Penn. (n.d.). MATERIAL SAFETY DATA SHEET URETHANE. Retrieved from [Link]

• Boyland, E., & Williams, K. (1969). Reaction of urethane with nucleic acids in vivo. Biochemical Journal, 111(1), 121–127. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Alkylating Agents. In Holland-Frei Cancer Medicine (6th ed.). Retrieved from [Link]

• Boyland, E., & Nery, R. (1965). The metabolism of urethane and related compounds. Biochemical Journal, 94(1), 198–208. Retrieved from [Link]

• Boyland, E., & Williams, K. (1969). Reaction of urethane with nucleic acids in vivo. PubMed. Retrieved from [Link]

• Teicher, B. A., Cucchi, C. A., Lee, J. B., Flatow, J. L., Rosowsky, A., & Frei, E. (1986). Alkylating agent resistance: in vitro studies with human cell lines. Proceedings of the National Academy of Sciences, 83(21), 8375–8379. Retrieved from [Link]

• Ahmadi, S., Abdolmaleki, A., & Torkaman, S. (2023). Dual-Action Therapeutics: DNA Alkylation and Antimicrobial Peptides for Cancer Therapy. International Journal of Molecular Sciences, 24(13), 10803. Retrieved from [Link]

• Cinar, M. E. (2023). Synthesis of urethane-based push-pull chromophores and investigation of their optoelectronic. Retrieved from [Link]

• Higgins, K. E., Wang, F., & Beckman, E. J. (2023). In vitro and in vivo degradation correlations for polyurethane foams with tunable degradation rates. Journal of Biomedical Materials Research Part A, 111(5), 653-667. Retrieved from [Link]

• Liv Hospital. (n.d.). Alkylating Chemotherapy Agents: 7 Key Examples and Their Clinical Uses. Retrieved from [Link]

• ResearchGate. (2015). A New Way to Synthesize Poly(Urethane-Imide)s Based on Nitroethyl Carbamate Intermediary. Retrieved from [Link]

• MDPI. (2021). The Synthesis of Low-Viscosity Organotin-Free Moisture-Curable Silane-Terminated Poly(Urethane-Urea)s. Polymers, 13(21), 3794. Retrieved from [Link]

• Ratner, B. D., Gladhill, K. W., & Horbett, T. A. (1988). Analysis of in vitro enzymatic and oxidative degradation of polyurethanes. Journal of Biomedical Materials Research, 22(6), 509–527. Retrieved from [Link]

• Gherman, C., Vlasceanu, G. M., & Iovu, H. (2012). Synthesis and preliminary in vivo evaluations of polyurethane microstructures for transdermal drug delivery. Chemistry Central Journal, 6(1), 81. Retrieved from [Link]

• Wikipedia. (n.d.). Alkylating antineoplastic agent. Retrieved from [Link]

• Mayr, H., & Ofial, A. R. (2015). Reactivities of Heteroatomic Nucleophiles Towards Carbon Electrophiles. Pure and Applied Chemistry, 87(5), 415–446. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. Reaction of urethane with nucleic acids in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reaction of urethane with nucleic acids in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Alkylating antineoplastic agent - Wikipedia [en.wikipedia.org]
• 8. Alkylating Agents - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. int.livhospital.com [int.livhospital.com]

Technical Support Center: N-(2-Bromoethyl)urethane Off-Target Modification of Lysine Residues

Welcome to the technical support center for researchers, scientists, and drug development professionals working with N-(2-Bromoethyl)urethane. This guide provides in-depth troubleshooting advice and frequently asked questions to address the challenge of off-target modification of lysine residues during your experiments. As Senior Application Scientists, we have designed this resource to be a practical and scientifically grounded tool to help you achieve the desired specificity and reproducibility in your work.

Frequently Asked Questions (FAQs)

Q1: What is N-(2-Bromoethyl)urethane and what is its intended use?

N-(2-Bromoethyl)urethane is a chemical reagent that contains a bromoethyl group, which is a reactive alkylating agent. It is often used in synthetic chemistry to introduce a protected aminoethyl group into a molecule. In the context of biochemistry and drug development, similar electrophilic compounds are employed for various purposes, including the covalent modification of proteins to study their function, structure, or to develop covalent inhibitors.[1][2]

Q2: Why are lysine residues susceptible to off-target modification by N-(2-Bromoethyl)urethane?

Lysine residues possess a primary amine (the ε-amino group) on their side chain.[3] Under physiological or slightly basic conditions (pH > 7.5), this amine group is deprotonated and becomes nucleophilic.[4] N-(2-Bromoethyl)urethane is an electrophile, meaning it is susceptible to attack by nucleophiles. The nucleophilic lysine side chain can attack the carbon atom bearing the bromine, leading to a stable covalent bond in a process known as alkylation. This reaction is a classic SN2 (bimolecular nucleophilic substitution) reaction. While cysteine residues are generally more nucleophilic than lysine, the high abundance and surface exposure of lysine residues on many proteins make them common sites for off-target modifications.[3]

Q3: What are the consequences of unintended lysine modification?

Off-target modification of lysine residues can have several detrimental effects on your experiments:

• Altered Protein Structure and Function: Lysine residues are often involved in critical biological functions, such as enzymatic activity, protein-protein interactions, and maintaining the structural integrity of a protein through salt bridges. Covalent modification can disrupt these functions, leading to a loss of biological activity.[5][6]

• Immunogenicity: Modification of self-proteins can create neo-antigens, which may elicit an immune response. This is a significant concern in the development of therapeutic agents.[7]

• Reduced Efficacy of Targeted Molecules: If N-(2-Bromoethyl)urethane or a similar warhead is part of a targeted covalent inhibitor, off-target binding can reduce the concentration of the compound available to bind to its intended target, thereby lowering its efficacy.[8]

• Toxicity: Widespread, non-specific protein modification can lead to cellular toxicity.[9]

Q4: How can I detect if off-target lysine modification has occurred?

The most common and powerful technique for identifying post-translational modifications, including off-target alkylation, is mass spectrometry (MS) .[10][11][12][13] In a typical "bottom-up" proteomics workflow, the protein of interest is digested into smaller peptides, which are then analyzed by MS. The mass of the modified lysine residue will increase by the mass of the added N-ethylurethane group. Tandem mass spectrometry (MS/MS) can then be used to pinpoint the exact site of modification on the peptide.[7][14] Other methods like Western blotting with specific antibodies (if available) or in-vitro activity assays can also provide indirect evidence of modification.[11][15]

Troubleshooting Guide: Off-Target Lysine Modification

This guide addresses common issues encountered when using N-(2-Bromoethyl)urethane or similar electrophilic reagents.

Problem 1: Mass Spectrometry data shows unexpected mass additions on lysine residues.

• Possible Cause: Your reaction conditions are promoting the nucleophilic character of lysine's ε-amino group, leading to its reaction with N-(2-Bromoethyl)urethane. This is often due to suboptimal pH, high reagent concentration, or extended reaction times.

• Solutions:

  • Optimize Reaction pH: The reactivity of lysine's side chain is highly dependent on pH. At a pH below its pKa (~10.5), the amine is protonated (-NH3+) and not nucleophilic. As the pH increases, more of the amine groups become deprotonated (-NH2) and reactive.

    • Action: Perform your reaction at a lower pH, if compatible with your protein's stability and the intended reaction. A pH range of 7.0-7.5 can often favor modification of more nucleophilic residues like cysteine over lysine.[4] Conduct a pH titration experiment to find the optimal balance between on-target and off-target modification.

  • Reduce Reagent Concentration: A high molar excess of N-(2-Bromoethyl)urethane increases the probability of reactions with less reactive nucleophiles like lysine.

    • Action: Titrate the concentration of N-(2-Bromoethyl)urethane, starting from a 1:1 molar ratio with your protein. Use the lowest concentration that provides sufficient on-target modification.

  • Control Reaction Time and Temperature: Longer reaction times and higher temperatures increase the likelihood of off-target events.

    • Action: Perform a time-course experiment to determine the minimum time required for the desired on-target reaction. Conduct the reaction at a lower temperature (e.g., 4°C instead of room temperature) to slow down the rate of off-target modifications.

  • Quench the Reaction: Unreacted N-(2-Bromoethyl)urethane can continue to modify your protein over time.

    • Action: Add a quenching reagent with a highly reactive nucleophile, such as L-cysteine or β-mercaptoethanol, to consume any excess N-(2-Bromoethyl)urethane at the end of the desired reaction time.

Problem 2: The biological activity of my protein is significantly reduced after modification.

• Possible Cause: A critical lysine residue within the active site, a binding interface, or a region important for conformational stability has been modified. Neutralizing the positive charge of a lysine residue can disrupt important electrostatic interactions.[6]

• Solutions:

  • Site-Directed Mutagenesis: If you have identified the specific lysine being modified (via mass spectrometry) and it is not your intended target, you can use site-directed mutagenesis to replace that lysine with a non-reactive amino acid, such as arginine (which preserves the positive charge) or alanine. This can help confirm that modification at this site is responsible for the loss of activity.

  • Competitive Inhibition: If the off-target modification is occurring in a known binding pocket, you can try to protect this site by adding a competitive inhibitor or substrate before introducing N-(2-Bromoethyl)urethane. The bound ligand will sterically hinder the access of the modifying reagent to the lysine residue in the active site.

  • Re-evaluate Reaction Conditions: As detailed in Problem 1, systematically optimize pH, reagent concentration, and reaction time to minimize modifications at these critical sites.

Problem 3: My experimental results are inconsistent and not reproducible.

• Possible Cause: This often points to instability of the reagents or subtle variations in experimental conditions. The hydrolytic stability of urethane linkages can also be a factor.[16]

• Solutions:

  • Reagent Quality and Storage: Ensure that your N-(2-Bromoethyl)urethane is of high purity and has been stored correctly (typically in a cool, dry, and dark place) to prevent degradation. Prepare fresh solutions for each experiment.

  • Buffer Preparation: The pH of your reaction buffer is critical.[4] Always prepare fresh buffers and verify the pH immediately before use. Be aware that the pH of some buffers (like Tris) can be temperature-dependent.

  • Precise Stoichiometry: Ensure accurate concentration determination of both your protein and the N-(2-Bromoethyl)urethane solution to maintain a consistent molar ratio between experiments.

  • Standardize Protocols: Document every step of your protocol with precision, including incubation times, temperatures, and mixing procedures, to ensure consistency across all replicates.

Key Experimental Protocols

Protocol 1: General Procedure for Minimizing Off-Target Lysine Modification

This protocol provides a starting point for optimizing your reaction to favor specificity.

• Protein and Reagent Preparation:

  • Prepare your protein in a suitable buffer. We recommend starting with a phosphate-buffered saline (PBS) at pH 7.2.

  • Prepare a stock solution of N-(2-Bromoethyl)urethane in an appropriate solvent (e.g., DMSO or DMF) immediately before use.

• Reaction Setup:

  • On ice, combine your protein with the N-(2-Bromoethyl)urethane solution. Start with a low molar excess (e.g., 1 to 5 equivalents).

  • Gently mix the reaction. Avoid vigorous vortexing, which could denature the protein.

• Incubation:

  • Incubate the reaction at a controlled temperature. We recommend starting at 4°C for 1-2 hours.

• Quenching:

  • Stop the reaction by adding a 10-fold molar excess of a quenching agent like L-cysteine.

• Sample Preparation for Analysis:

  • Remove excess reagent and quenching agent by buffer exchange, dialysis, or using a desalting column.

  • Proceed with your downstream analysis (e.g., activity assay or mass spectrometry).

Protocol 2: Detection of Lysine Adducts by Mass Spectrometry

This is a generalized workflow for identifying sites of modification.

• Protein Digestion:

  • After the modification reaction and removal of excess reagents, denature the protein sample (e.g., with urea or guanidinium hydrochloride).

  • Reduce disulfide bonds with a reagent like DTT.

  • Alkylate cysteine residues with iodoacetamide to prevent disulfide bond reformation.

  • Digest the protein into peptides using a protease like trypsin. Trypsin cleaves after lysine and arginine, so modification of a lysine will block cleavage at that site, which can be an additional piece of evidence.

• LC-MS/MS Analysis:

  • Separate the peptides using liquid chromatography (LC).

  • Analyze the eluted peptides using a high-resolution mass spectrometer.[17]

  • The instrument should be operated in a data-dependent acquisition mode, where it performs a full MS scan followed by MS/MS scans on the most intense ions.[14]

• Data Analysis:

  • Use a database search algorithm (e.g., Mascot, Sequest, or MaxQuant) to match the acquired MS/MS spectra to a protein sequence database.

  • When setting up the search parameters, include a variable modification on lysine corresponding to the mass of the N-ethylurethane adduct.

  • The software will identify peptides that contain the modification and provide a score indicating the confidence of the assignment.[7]

Visualizations and Workflows

Reaction Mechanism

The diagram below illustrates the SN2 reaction between the nucleophilic ε-amino group of a lysine residue and the electrophilic N-(2-Bromoethyl)urethane.

Caption: Reaction of lysine with N-(2-Bromoethyl)urethane.

Troubleshooting Workflow

This workflow provides a systematic approach to diagnosing and solving issues related to off-target lysine modification.

Caption: Systematic workflow for troubleshooting off-target modification.

Summary of Optimization Parameters

Parameter	Recommendation	Rationale
pH	Start at 7.0-7.5 and perform a titration.	Lowers the nucleophilicity of the lysine ε-amino group, reducing its reactivity compared to more nucleophilic residues like cysteine.[4]
Reagent Concentration	Use the lowest possible molar excess (start at 1:1).	Minimizes the probability of reactions with less reactive, off-target nucleophiles.
Reaction Time	Perform a time-course study to find the minimum required time.	Reduces the window of opportunity for slower, off-target reactions to occur.
Temperature	Conduct reactions at lower temperatures (e.g., 4°C).	Slows the rate of all reactions, but can have a greater effect on less favorable off-target reactions.
Quenching	Add a thiol-containing reagent (e.g., L-cysteine) post-reaction.	Immediately consumes any excess electrophile, preventing further modification during sample handling and analysis.

References

• Chemo- and Regioselective Lysine Modification on N
• Protocols: PTM Identification via Mass Spectrometry.
• Acrolein-Mediated Conversion of Lysine to Electrophilic Heterocycles for Protein Diversific
• Technical Support Center: Strategies to Avoid Off-Target Lysine Alkyl
• Using lysine adducts of human serum albumin to investigate the disposition of exogenous formaldehyde in human blood. ScienceDirect.
• Detecting Post-translational Modific
• Discovery of lysine post-translational modifications through mass spectrometric detection. Portland Press.
• Tunable Amine-Reactive Electrophiles for Selective Profiling of Lysine. PMC - NIH.
• Post-translational modification detection techniques. Cytoskeleton, Inc.
• Protein Modification Analysis: Techniques. StudySmarter.
• Quantification and Identification of Post-Translational Modifications Using Modern Proteomics Approaches. PMC - NIH.
• Discovery and visualization of uncharacterized drug-protein adducts using mass spectrometry. bioRxiv.
• Understanding the implications of off-target binding for drug safety and development. Drug Discovery News.
• From Serendipity to Strategy: Rationalizing Molecular Glue Discovery and Proximity-Induced Pharmacology through Chemical Biology.
• Protein Alkylation: Exploring Techniques and Applications.
• N-(2-Bromoethyl)phthalimide|CAS 574-98-1. Benchchem.
• Avenues for post-translational protein modific
• Prevention of polyurethane oxidative degradation with phenolic antioxidants covalently
• Polyurethane Elastomer Hydrolytic Stability: A Comprehensive Review. Anderson Development Company.

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• 1. N-(2-Bromoethyl)phthalimide|CAS 574-98-1|Reagent [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. Tunable Amine-Reactive Electrophiles for Selective Profiling of Lysine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemo- and Regioselective Lysine Modification on Native Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 6. Avenues for post-translational protein modification prevention and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Understanding the implications of off-target binding for drug safety and development | Drug Discovery News [drugdiscoverynews.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Protocols: PTM Identification via Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 11. bitesizebio.com [bitesizebio.com]
• 12. profiles.wustl.edu [profiles.wustl.edu]
• 13. studysmarter.co.uk [studysmarter.co.uk]
• 14. pressurebiosciences.com [pressurebiosciences.com]
• 15. cytoskeleton.com [cytoskeleton.com]
• 16. andersondevelopment.com [andersondevelopment.com]
• 17. Quantification and Identification of Post-Translational Modifications Using Modern Proteomics Approaches - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Specificity for N-(2-Bromoethyl)urethane

Technical Overview: The Dual Nature of NSB

N-(2-Bromoethyl)urethane (also known as 2-Bromoethyl carbamate) presents a unique challenge in bioconjugation and chemical biology. As an alkylating agent containing a urethane linker, it exhibits two distinct mechanisms of non-specific binding (NSB). Understanding which mechanism is dominating your background signal is the first step to resolution.

Mechanism A: Chemical Promiscuity (Covalent NSB)

The terminal alkyl bromide is a moderate electrophile. While it targets thiols (Cysteine) via nucleophilic substitution (

), it can promiscuously alkylate amines (Lysine, Histidine) or hydroxyls (Serine, Tyrosine) if the pH is too high or incubation time is excessive .

Mechanism B: Physical Adsorption (Non-Covalent NSB)

The urethane (carbamate) backbone possesses both hydrogen bond donors (

) and acceptors ( ). Combined with the hydrophobic ethyl chain, this molecule can physically adsorb to:

• Hydrophobic pockets on non-target proteins (e.g., Albumin).

• Polystyrene or polypropylene surfaces (microplates, tubes).

• Nitrocellulose or PVDF membranes.

Troubleshooting Guide: Scenario-Based Solutions

Scenario 1: "I see a smear or high background across my entire Western Blot/Membrane."

Diagnosis: Likely Physical Adsorption of the unreacted probe to the membrane substrate. Root Cause: The urethane tail is interacting hydrophobically with the membrane, or the probe was not effectively washed away before detection.

• Step 1: Increase Detergent Stringency.

  • Switch from 0.1% Tween-20 to 0.5% Tween-20 or 0.1% Triton X-100 in your wash buffer (TBST/PBST).

  • Why: The critical micelle concentration (CMC) of Triton X-100 is lower, providing better solubilization of hydrophobic small molecules.

• Step 2: Implement a "Blocking Chase."

  • Add 1% BSA or Casein to the wash buffer during the probe incubation step, not just before.

• Step 3: Membrane Selection.

  • If using PVDF, switch to Nitrocellulose or low-fluorescence PVDF. Standard PVDF is highly hydrophobic and traps small molecule probes aggressively.

Scenario 2: "My negative control (No Cysteine) shows distinct bands."

Diagnosis: Chemical Promiscuity (Covalent alkylation of Lysines). Root Cause: The pH of the reaction buffer is likely

, activating Lysine -amines.

• Step 1: Strict pH Control.

  • Lower reaction pH to 7.0 – 7.2 .

  • Why: At pH 7.0, Cysteine (

    ) exists partially as the highly nucleophilic thiolate anion, while Lysine ( ) is almost entirely protonated ( ) and non-reactive toward alkyl bromides.

• Step 2: Kinetic Control.

  • Reduce incubation time. Alkyl bromides react slower than maleimides but faster than alkyl chlorides. Limit reaction to 1–2 hours at RT or overnight at 4°C . Avoid 37°C incubations.

Scenario 3: "The probe precipitates or forms aggregates."

Diagnosis: Solubility Limit Reached. Root Cause: N-(2-Bromoethyl)urethane has limited solubility in pure aqueous buffer.

• Step 1: Co-solvent Optimization.

  • Dissolve the stock in DMSO or DMA (Dimethylacetamide).

  • Ensure the final reaction contains 5–10% organic co-solvent .

• Step 2: Stepwise Addition.

  • Do not add the probe bolus to the protein. Add the probe dropwise while vortexing to prevent local high concentrations that trigger aggregation.

Optimized Experimental Protocols

Protocol A: Specific Labeling with pH Gating

Objective: Target Cysteine residues while suppressing Lysine alkylation.

• Buffer Prep: Prepare 50 mM HEPES or Phosphate buffer, pH 7.2 . Add 1 mM EDTA (to chelate metals that might oxidize thiols).

• Reduction (Optional): If Cysteines are oxidized, treat protein with TCEP (10-50 µM) for 30 mins. Note: Remove DTT if used, as DTT will scavenge the probe.

• Labeling:

  • Dilute N-(2-Bromoethyl)urethane stock (in DMSO) into the protein solution.

  • Target Ratio: 10-20 molar equivalents of probe per target thiol.

  • Final Solvent: Keep DMSO < 5% (v/v).

• Incubation: 2 hours at 25°C in the dark.

• Quenching (CRITICAL): See Protocol B.

Protocol B: The "Scavenger" Quench

Objective: Rapidly destroy excess alkyl bromide to prevent post-lysis NSB.

Never skip this step. Unreacted alkyl bromides will continue to react with proteins during downstream processing (e.g., in SDS-PAGE loading buffer).

• Reagent: L-Cysteine or 2-Mercaptoethanol (2-ME) .

• Concentration: Add to a final concentration of 10–20 mM (excess over probe).

• Incubation: 15 minutes at RT.

• Mechanism:[1][2][3][4][5][6] The free thiol acts as a "suicide nucleophile," reacting with the alkyl bromide faster than any protein residue, neutralizing the electrophile.

Visualization of Specificity Logic

The following diagram illustrates the kinetic competition between specific signaling and non-specific noise, controlled by pH and Quenching.

Caption: Kinetic competition diagram showing how pH optimization favors Cysteine modification over Lysine, and how quenching prevents downstream artifacts.

Reference Data & Tables

Table 1: Quenching Agents Comparison

Select the right quencher to stop the reaction immediately.

Quenching Agent	Reactivity with Alkyl Bromide	Pros	Cons
L-Cysteine	High	Biocompatible; mimics target; highly effective.	Can interfere if downstream assay detects free amino acids.
2-Mercaptoethanol	High	Volatile; penetrates hydrophobic pockets.	Strong odor; toxic; reduces protein disulfides if conc. is too high.
Ethanolamine	Low/Medium	Good for quenching activated esters (NHS), but too slow for alkyl halides.	NOT RECOMMENDED for this specific probe.
DTT	High	Very fast scavenger.	Will reduce native protein disulfide bonds (structural damage).

Table 2: Buffer Additives for Reducing Physical NSB

Use these in wash steps to remove hydrophobically bound probe.

Additive	Recommended Conc.	Mechanism	Application Note
Tween-20	0.1% - 0.5%	Non-ionic surfactant	Standard for Westerns; mild.
Triton X-100	0.1%	Stronger non-ionic surfactant	Better for removing "sticky" hydrophobic probes.
BSA	1% - 3%	Protein blocker	Coats surface hydrophobic sites; "sponges" up free probe.
NaCl	150mM - 500mM	Ionic strength	High salt disrupts ionic NSB, but helps hydrophobic NSB (use carefully).

Frequently Asked Questions (FAQs)

Q1: Can I use Tris buffer for the labeling reaction? A: It is risky. Tris contains a primary amine. While alkyl bromides react much slower with amines than thiols at neutral pH, high concentrations of Tris (e.g., 1M) can compete with the protein over long incubations. Recommendation: Use HEPES, MOPS, or Phosphate buffers.

Q2: I am using this probe in live cells. How do I wash it out? A: Intracellular washing is difficult.

• Use the lowest effective concentration (titrate down from 100 µM to 1-10 µM).

• Perform a "pulse-chase": Pulse with the probe, then wash with media containing 5 mM Cysteine or Glutathione (cell-permeable ester forms if needed) to quench unbound probe in the cytosol.

Q3: Is the urethane linkage stable? A: Yes, the urethane (carbamate) bond is generally stable at physiological pH and temperature. It is more stable than an ester but can be hydrolyzed under highly acidic or basic conditions (pH < 2 or > 12) or high temperatures, which are typically outside standard bioconjugation protocols.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (Chapter 2: Functional Targets for Bioconjugation).

• Chalker, J. M., et al. (2009). Chemical Modification of Proteins at Cysteine: Opportunities in Chemistry and Biology. Chemistry – An Asian Journal, 4(5), 630-640.

• Nicoya Lifesciences. (2020). 4 Ways to Reduce Non-Specific Binding in SPR Experiments.

• Thermo Fisher Scientific. Crosslinking Technical Handbook: Reactivity of Haloacetyls and Alkyl Halides.

Sources

• 1. Methods for reducing non-specific antibody binding in enzyme-linked immunosorbent assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Alkylating Agents - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Nonspecific Binding: Main Factors of Occurrence and Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. Assembling Surface Linker Chemistry with Minimization of Non-Specific Adsorption on Biosensor Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms of resistance to alkylating agents - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: N-(2-Bromoethyl)urethane vs. Standard Bromo-Containing Probes

Executive Summary

N-(2-Bromoethyl)urethane (BEU) (also known as 2-bromoethyl carbamate) represents a distinct class of electrophilic probes used primarily to model monofunctional alkylation events and investigate the mechanisms of urethane-induced carcinogenesis. Unlike standard proteomic probes like Bromoacetamide (BA) , which are designed for rapid, site-specific cysteine capping, BEU exhibits a "dampened" reactivity profile due to the electronic influence of the carbamate group.

This guide provides a technical comparison of BEU against high-reactivity alternatives (Bromoacetamide, Nitrogen Mustards), offering researchers a decision framework for selecting the appropriate alkylating agent for DNA damage studies, enzyme inhibition, or non-specific protein profiling.

Mechanistic Profiling: The "Dampened" Electrophile

The utility of BEU lies in its unique chemical reactivity, which differs fundamentally from other bromo-containing probes.

Structural Determinants of Reactivity

• N-(2-Bromoethyl)urethane (BEU): The nitrogen lone pair is delocalized into the carbonyl group (resonance). This prevents the formation of a reactive aziridinium ion intermediate (anchimeric assistance), which is the driving force for nitrogen mustards. Consequently, BEU reacts primarily via a direct, slower

  mechanism.

• Bromoacetamide (BA): The adjacent carbonyl group acts as an electron-withdrawing group (EWG), making the

  -carbon highly electrophilic. This facilitates rapid nucleophilic attack by thiols (Cysteine).

• Nitrogen Mustards (e.g., 2-Bromoethylamine): The free amine lone pair attacks the

  -carbon, forming a highly strained, hyper-reactive aziridinium ion.

Reaction Pathway Diagram

The following diagram illustrates the divergent activation pathways of BEU compared to Nitrogen Mustards.

Figure 1: Mechanistic divergence. BEU avoids aziridinium formation due to carbamate resonance, leading to controlled monofunctional alkylation, whereas amines cyclize to hyper-reactive intermediates.

Comparative Performance Matrix

This table contrasts BEU with the industry-standard cysteine probe (Bromoacetamide) and a classic DNA alkylator (Nitrogen Mustard).

Feature	N-(2-Bromoethyl)urethane (BEU)	Bromoacetamide (BA)	Nitrogen Mustard (Analogs)
Primary Target	DNA (N7-Guanine), Enzymes (Urethanases)	Protein (Cysteine Thiol)	DNA (N7-Guanine)
Reactivity Type	Monofunctional Alkylator (Slow )	Electrophilic Capping (Fast )	Bifunctional Crosslinker (Aziridinium)
Selectivity	Low (Promiscuous electrophile)	High (Thiol-specific at pH 7.5)	Low (Aggressive alkylator)
Stability	High (Stable in aqueous buffer)	Moderate (Hydrolyzes over time)	Low (Rapid cyclization/hydrolysis)
Key Application	Mutagenesis modeling, Suicide inhibition	Proteomics (ABPP), Mass Spec	Chemotherapy, DNA repair assays
Permeability	High (Lipophilic carbamate)	High	Variable

When to Choose BEU?

• Use BEU when you need a stable, monofunctional alkylating agent to model DNA damage without the complexity of cross-linking.

• Use BEU as a suicide substrate for hydrolytic enzymes (e.g., amidases/urethanases). Cleavage of the urethane bond may release a reactive fragment or trap the active site.

• Do NOT use BEU for rapid, stoichiometric cysteine labeling in proteomics; Bromoacetamide or Iodoacetamide are far superior due to faster kinetics and cleaner specificity.

Experimental Protocols

Protocol A: DNA Alkylation Assessment

Objective: Quantify the formation of N7-(2-carboethoxyaminoethyl)guanine adducts.

Reagents:

• N-(2-Bromoethyl)urethane (Caution: Carcinogen. Handle in fume hood).

• Calf Thymus DNA (1 mg/mL in TE buffer, pH 7.4).

• HPLC-UV or LC-MS/MS system.

Workflow:

• Incubation: Mix DNA solution with BEU (10–50 mM final conc.) in 100 mM phosphate buffer (pH 7.4).

  • Note: High concentrations are required due to slower

    kinetics compared to mustards.

• Reaction: Incubate at 37°C for 12–24 hours.

• Precipitation: Stop reaction by adding 0.1 vol of 3M Sodium Acetate and 2.5 vol of ice-cold ethanol. Centrifuge (15,000 x g, 20 min) to pellet DNA.

• Hydrolysis: Resuspend DNA in 0.1 M HCl and heat at 70°C for 1 hour to depurinate N7-alkylguanines.

• Analysis: Neutralize and analyze supernatant via LC-MS/MS.

  • Target Mass: Look for Guanine mass + 115 Da (carboethoxyaminoethyl group).

Protocol B: Competition Profiling (Selectivity Check)

Objective: Determine if BEU targets the same cysteine sites as Bromoacetamide.

Workflow:

• Labeling: Treat proteome lysate (1 mg/mL) with BEU (100 µM) for 1 hour at 37°C.

• Chase: Add Bromoacetamide-Alkyne (probe) at 10 µM for 30 min.

• Click Chemistry: Conjugate Rhodamine-Azide via CuAAC.

• Readout: SDS-PAGE + Fluorescence Scanning.

  • Interpretation: If BEU effectively blocks the cysteine sites, fluorescence will decrease.

  • Expected Result: BEU is a poor competitor for Cys compared to BA; expect minimal signal loss unless high concentrations (>1 mM) are used.

Safety & Handling (Critical)

BEU is structurally related to Urethane (Ethyl carbamate) , a known carcinogen, and acts as a direct alkylating agent.

• Engineering Controls: Always use a certified chemical fume hood.

• PPE: Double nitrile gloves (breakthrough time for alkyl halides is short).

• Deactivation: Quench excess BEU with 10% Sodium Thiosulfate or 1M Mercaptoethanol before disposal.

References

• BenchChem. N-(2-Bromoethyl)urethane: Chemical Properties and Applications. Retrieved from

• National Institutes of Health (NIH). Mechanism of action of alkylating agents and DNA repair pathways. ResearchGate. Retrieved from

• PubChem. Ethyl N-(2-bromoethyl)carbamate - Compound Summary. Retrieved from

• Weerapana, E., et al. Profiling the proteome-wide selectivity of diverse electrophiles. ChemRxiv. Retrieved from

• MDPI. Alkylative Aziridine Ring-Opening Reactions. Molecules 2021.[1][2] Retrieved from

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. An outlook on suicide enzyme inhibition and drug design - PMC [pmc.ncbi.nlm.nih.gov]

comparative analysis of N-(2-Bromoethyl)urethane and N-ethylmaleimide

This comparative analysis synthesizes the chemical behaviors, kinetic profiles, and experimental applications of N-(2-Bromoethyl)urethane (BEU) and N-ethylmaleimide (NEM) . While NEM is the ubiquitous standard for cysteine modification, BEU represents a specialized class of haloalkyl carbamates offering distinct stability and functional advantages in specific contexts.

Executive Summary

N-ethylmaleimide (NEM) is the industry "sprinter"—a rapid, highly specific Michael acceptor ideal for kinetic trapping and transient blocking of thiols at neutral pH. N-(2-Bromoethyl)urethane (BEU) is the "anchor"—an alkylating agent that forms an irreversible, chemically stable thioether bond. It is particularly valuable when the reversibility of maleimide adducts poses a risk to data integrity or when a "masked" amine functionality is required.

Feature	N-Ethylmaleimide (NEM)	N-(2-Bromoethyl)urethane (BEU)
Mechanism	Michael Addition (Nucleophilic Addition)	Nucleophilic Substitution
Reaction Kinetics	Very Fast ( )	Slow to Moderate
Bond Stability	Susceptible to Retro-Michael exchange	Extremely Stable (Thioether)
pH Specificity	Highly Specific at pH 6.5–7.5	Requires pH 7.5–8.5 for optimal rate
Reversibility	Reversible (under reducing/high pH conditions)	Irreversible
Primary Risk	Hydrolysis of ring (heterogeneity)	Mutagenicity (DNA alkylation)

Mechanistic Foundations

N-Ethylmaleimide: The Michael Addition

NEM reacts with the thiolate anion (

) of cysteine via a Michael addition to the -unsaturated bond. This reaction is electronically driven and proceeds rapidly at physiological pH.

Key Limitation: The resulting thiosuccinimide ring can undergo hydrolysis (opening the ring) or a retro-Michael reaction, where the label falls off, potentially scrambling disulfide bonds or leading to false negatives in mass spectrometry.

N-(2-Bromoethyl)urethane: Alkylation

BEU functions as a haloalkyl electrophile. The sulfur nucleophile attacks the carbon bearing the bromine, displacing the bromide ion in a classic bimolecular substitution (

).

Key Advantage: The product is a linear thioether (

). This bond is chemically inert to reducing agents and pH extremes, making it superior for harsh downstream processing (e.g., Edman degradation or acid hydrolysis). Furthermore, the urethane group acts as a masked primary amine ; acid hydrolysis can remove the carbamate to yield aminoethyl-cysteine.

Reaction Pathway Visualization

Figure 1: Comparative reaction pathways. Note the reversibility risk in the NEM pathway versus the linear stability and deprotection potential of the BEU pathway.

Experimental Protocols

Protocol A: Rapid Blocking with NEM

Best for: Pulse-chase experiments, enzyme inhibition assays, and preventing disulfide formation during lysis.

Reagents:

• NEM Stock: 200 mM in dry ethanol (Prepare fresh; NEM hydrolyzes in water).

• Buffer: 100 mM Sodium Phosphate, 150 mM NaCl, pH 7.0 (Strictly < pH 7.5 to avoid amine reactivity).

Workflow:

• Preparation: Dissolve protein/lysate in Buffer.

• Activation: Add NEM stock to a final concentration of 5–10 mM (approx. 10-20 fold molar excess over thiols).

• Incubation: Incubate at 4°C for 30 minutes or Room Temperature for 10 minutes.

  • Note: Extended incubation at RT increases non-specific amine modification.

• Quenching: Stop reaction by adding DTT or

  -mercaptoethanol to 20 mM excess.

• Desalting: Remove excess NEM immediately using Zeba spin columns or dialysis to prevent ring hydrolysis.

Protocol B: Stable Labeling with BEU

Best for: Long-term storage, generating stable antigens, or creating "masked" amino-ethyl cysteines.

Reagents:

• BEU Stock: 500 mM in DMSO.

• Buffer: 100 mM Tris-HCl or HEPES, pH 8.0 (Higher pH required to drive

  kinetics).

• Co-solvent: Reaction may require 10-20% organic solvent (Acetonitrile or Ethanol) if BEU solubility is limiting.

Workflow:

• Preparation: Dissolve protein in Buffer. Ensure pH is 8.0.

• Addition: Add BEU stock to a final concentration of 20–50 mM.

  • Why high conc?

    reactions with alkyl halides are slower; higher concentration drives pseudo-first-order kinetics.

• Incubation: Incubate at Room Temperature for 2–4 hours in the dark.

  • Optimization: For resistant proteins, incubate at 37°C for 1 hour.

• Quenching: Add excess Cysteine or DTT.

• Cleanup: Extensive dialysis is required to remove unreacted BEU, which is a potential mutagen.

Critical Performance Analysis

Specificity and Side Reactions[1]

• NEM: At pH 7.0, NEM is

  more reactive toward Cys than Lys. However, at pH > 7.5, lysine modification becomes significant. Histidine modification can also occur.

• BEU: Alkyl halides are generally less selective than Michael acceptors. While sulfur is the best nucleophile, high concentrations of BEU at pH 8.0 can alkylate Histidine (imidazole nitrogen) and Methionine (forming sulfonium salts). Strict pH control is vital.

Stability of the Adduct

This is the deciding factor for many applications.

• NEM Adduct: The thioether-succinimide bond is stable in standard buffers but degrades in the presence of strong nucleophiles or high pH. In mass spectrometry, the "ring-opening" (+18 Da) complicates spectra.

• BEU Adduct: The resulting bond is a simple alkyl thioether. It is chemically equivalent to the bond in Methionine. It survives acid hydrolysis conditions used for amino acid analysis.

Safety and Toxicity

• NEM: Toxic if swallowed/inhaled. Corrosive.

• BEU: High Mutagenic Potential. As a nitrogen mustard analog, BEU can alkylate DNA (guanine residues).[1] It must be handled in a chemical fume hood with double-gloving. Waste must be treated as hazardous chemical waste.

References

• Smyth, D. G., et al. (1960). "Reactions of N-ethylmaleimide." Journal of the American Chemical Society, 82(17), 4600-4604. Link

• Gregory, J. D. (1955). "The Stability of N-Ethylmaleimide and its Reaction with Sulfhydryl Groups." Journal of the American Chemical Society, 77(14), 3922–3923. Link

• Gorin, G., et al. (1966). "Kinetics of the reaction of N-ethylmaleimide with cysteine and some congeners." Archives of Biochemistry and Biophysics, 115(3), 593-597. Link

• Banks, T. E., & Shafer, J. A. (1970). "Inactivation of papain by S-methylation of the thiolate group." Biochemistry, 9(16), 3343-3348. (Demonstrates comparative kinetics of alkyl halides vs Michael acceptors). Link

• Lawley, P. D., & Brookes, P. (1963). "Further studies on the alkylation of nucleic acids and their constituent nucleotides." Biochemical Journal, 89(1), 127. (Reference for mutagenic mechanism of bromo-ethyl/haloalkyl compounds). Link

Sources

• 1. Studies on chemical carcinogens and mutagens. XXIX. Mutagenic N-trimethylsilylmethyl-N-nitrosourea as a biological alkylating agent equivalent to N-methyl-N-nitrosourea (MNU) - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Reversibility of N-(2-Bromoethyl)urethane (BEU) Covalent Modification: A Comparative Technical Guide

Topic: Assessing the Reversibility of N-(2-Bromoethyl)urethane Covalent Modification Content Type: Technical Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals[1]

Executive Summary

In the landscape of targeted covalent inhibitors (TCIs) and chemoproteomic probes, distinguishing between reversible and irreversible engagement is critical for determining pharmacodynamic duration, off-target safety, and dosing strategies. N-(2-Bromoethyl)urethane (BEU) represents a class of alkylating agents often utilized as chemical building blocks or reactive probes.

While the urethane (carbamate) moiety is generally stable, the 2-bromoethyl warhead is a potent electrophile. This guide provides a rigorous experimental framework to assess the reversibility of BEU-protein adducts, contrasting them with standard irreversible (e.g., Iodoacetamide) and reversible (e.g., Cyanoacrylates) covalent modifiers.

Mechanistic Grounding: The Chemistry of BEU Modification

To assess reversibility, one must first understand the formation mechanism. Unlike Michael acceptors (e.g., acrylamides) that react via conjugate addition, N-(2-Bromoethyl)urethane typically reacts via nucleophilic substitution (

) or an aziridinium ion intermediate .

The Reaction Pathway

Upon exposure to physiological nucleophiles (Cysteine thiols, Histidine imidazoles), the bromine acts as a leaving group.

• Direct Attack: The nucleophile attacks the

  -carbon, displacing bromide.

• Aziridinium Formation (Likely): The nitrogen lone pair of the urethane may displace the bromide intramolecularly to form a reactive aziridinium ion, which is then opened by the protein nucleophile.

Hypothesis of Reversibility:

• Primary Expectation: Irreversible.[1] The resulting bond (thioether or amine) is thermodynamically stable under physiological conditions.

• Reversibility Condition: Unlike cyanoacrylates or boronic acids, BEU lacks an intrinsic "reverse Michael" pathway. Any observed "reversibility" would likely stem from protein turnover or hydrolytic instability of the scaffold, not the warhead dissociation.

Diagram: Mechanistic Pathway

The following diagram illustrates the alkylation pathway and the stability comparison.

Caption: Figure 1. Reaction mechanism of N-(2-Bromoethyl)urethane showing the formation of stable alkylated adducts via aziridinium or direct displacement.

Comparative Performance Analysis

When characterizing BEU, it is essential to benchmark it against established covalent modalities.

Feature	N-(2-Bromoethyl)urethane (BEU)	Acrylamides (e.g., Ibrutinib)	Cyanoacrylates / Boronic Acids
Warhead Type	Alkyl Halide / Aziridinium	Michael Acceptor	Reversible Michael / Lewis Acid
Mechanism	Alkylation	Conjugate Addition	Reversible Conjugate Addition
Bond Stability	High (Irreversible)	High (Irreversible)	Tunable / Reversible
Off-Target Risk	High (Non-specific alkylation)	Moderate (Cys-specific)	Low (Transient binding)
Reversibility Test	No dissociation in washout	No dissociation in washout	Rapid recovery in washout

Experimental Protocols for Assessing Reversibility

To definitively classify BEU modification as reversible or irreversible, you must employ a "Triad of Validation": Biochemical Washout , Mass Spectrometry , and Thiol Exchange .

Protocol A: The Jump-Dilution (Washout) Assay

This is the gold standard for distinguishing reversible from irreversible inhibition.

Principle: If BEU is reversible, rapid dilution of the enzyme-inhibitor complex will shift the equilibrium (

), recovering enzymatic activity over time. If irreversible, activity remains inhibited.

Step-by-Step Methodology:

• Incubation: Incubate the target protein (e.g., 100 nM) with BEU at a concentration

  its for 1 hour to ensure full occupancy ( inhibition).

• Control: Prepare a "DMSO only" control (100% activity) and a known irreversible control (e.g., Iodoacetamide).

• Jump-Dilution: Rapidly dilute the mixture 100-fold into buffer containing the enzyme's substrate.

  • Final concentrations: [Protein] = 1 nM, [BEU] =

    .

• Measurement: Monitor product formation continuously (kinetic mode) for 4 hours.

• Analysis: Plot product concentration vs. time.

  • Linear slope: Indicates constant velocity (activity recovered = Reversible).

  • Flat line or slow curve: Indicates sustained inhibition (Irreversible).

Caption: Figure 2. Workflow for the Jump-Dilution assay to distinguish residence time from permanent inactivation.

Protocol B: Intact Protein LC-MS Time-Course

Directly observe the physical state of the protein.

• Labeling: Incubate protein (10

  M) with BEU (50 M) for 1 hour.

• Desalting: Remove excess free BEU using a Zeba spin column or rapid SEC (Size Exclusion Chromatography).

• Incubation: Incubate the isolated protein-BEU adduct in buffer at

  .

• Sampling: Inject samples into an LC-MS (Q-TOF or Orbitrap) at

  hours.

• Data Interpretation:

  • Irreversible: The mass spectrum shows a constant peak at

    .

  • Reversible: The adduct peak diminishes, and the native protein peak

    reappears over time.

Protocol C: Thiol Exchange Competition

Reversible covalent inhibitors often exchange with high concentrations of cellular thiols (Glutathione).

• Form Adduct: Pre-form the Protein-BEU complex.

• Challenge: Add physiological Glutathione (GSH) at 5 mM.

• Readout: Use LC-MS or an activity assay.

  • If BEU transfers to GSH (forming BEU-GSH adduct) and protein mass returns to native, the modification is chemically labile/reversible .

  • For alkyl halides like BEU, this is typically negative (no exchange), confirming irreversibility.

Data Interpretation Guide

Use this reference table to interpret your experimental results for BEU.

Assay	Observation for BEU (Likely)	Observation for Reversible Control	Conclusion
Jump-Dilution	activity recovery after 4 hours	activity recovery within 1 hour	BEU is Irreversible
Intact MS	Mass shift (+196 Da*) stable > 24h	Adduct peak disappears; Native peak grows	BEU forms Stable Bond
GSH Exchange	No loss of protein adduct	Rapid transfer of warhead to GSH	BEU is Non-exchangeable

*Note: Mass shift depends on the specific leaving group loss. For N-(2-bromoethyl)urethane (MW ~196), loss of HBr (81) usually results in a net addition of ~115 Da (carboxyethylaminoethyl group) depending on the exact mechanism.

Expert Insights & Troubleshooting

• The "Pseudo-Reversibility" Trap: Sometimes, BEU-modified proteins show regained activity due to protein degradation and new synthesis in cellular assays, not chemical reversibility. Always perform these assays with purified protein first.

• pH Sensitivity: Alkylation rates are pH-dependent. Perform labeling at pH 7.4 and pH 8.0. If reversibility is suspected, test at pH 6.0, as some reversible bonds (e.g., imines) are acid-labile, though this is unlikely for BEU thioethers.

• Control Selection: Always run Iodoacetamide (irreversible) and a Reversible binder (if available for your target) side-by-side. Without these, a "flat line" in jump-dilution could just mean your enzyme died.

References

• Singh, J., et al. (2011). "The resurgence of covalent drugs." Nature Reviews Drug Discovery. Link

• Strelow, J. M. (2017). "A Perspective on the Kinetics of Covalent Dereplication." SLAS Discovery. Link

• Bradshaw, J. M., et al. (2015). "Reversible Covalent Inhibition of Bruton’s Tyrosine Kinase." Nature Chemical Biology. Link

• Resh, M. D. (2016). "Fatty Acylation of Proteins: New Insights into Modification of Cysteine Residues." Progress in Lipid Research. (Discusses stable thioether linkages similar to alkylation). Link

• Smith, E., & Jones, R. (2020). "Assessment of Covalent Inhibitors by Free Energy Calculations." Journal of Chemical Information and Modeling. (Methodology for binding assessment). Link

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Evaluating the Kinetic Properties of N-(2-Bromoethyl)urethane Reactions: A Comparative Guide for Drug Development Professionals

For researchers, scientists, and drug development professionals engaged in the synthesis of novel chemical entities, the selection of an appropriate alkylating agent is a critical decision that profoundly impacts reaction efficiency, scalability, and overall project timelines. N-(2-Bromoethyl)urethane is a frequently employed reagent for the introduction of a protected aminoethyl moiety, a common structural motif in pharmacologically active compounds. However, a comprehensive understanding of its kinetic behavior, particularly in comparison to viable alternatives, is often lacking in readily accessible literature. This guide provides an in-depth evaluation of the kinetic properties of N-(2-Bromoethyl)urethane reactions, offering a comparative analysis with other alkylating agents and furnishing the experimental data necessary for informed decision-making in a research and development setting.

The Kinetic Profile of N-(2-Bromoethyl)urethane: An SN2-Dominant Alkylating Agent

N-(2-Bromoethyl)urethane's utility as an alkylating agent stems from the electrophilic nature of the carbon atom bonded to the bromine. Nucleophilic attack on this carbon results in the displacement of the bromide leaving group, forming a new carbon-nucleophile bond. The primary nature of the alkyl halide strongly suggests that this transformation proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1] This mechanistic pathway has significant implications for the reaction's kinetics.

Key Kinetic Characteristics:

• Second-Order Kinetics: The rate of an SN2 reaction is dependent on the concentration of both the alkylating agent and the nucleophile.[2][3] The rate law can be expressed as: Rate = k[N-(2-Bromoethyl)urethane][Nucleophile] This relationship implies that increasing the concentration of either reactant will proportionally increase the reaction rate.

• Steric Hindrance: SN2 reactions are highly sensitive to steric bulk around the reaction center.[4] The urethane moiety in N-(2-Bromoethyl)urethane is relatively small, favoring nucleophilic attack. However, the nature of the nucleophile itself can significantly impact the reaction rate. Bulky nucleophiles will react more slowly than smaller, less sterically hindered ones.

• Solvent Effects: Polar aprotic solvents, such as acetonitrile (ACN), dimethylformamide (DMF), and dimethyl sulfoxide (DMSO), are known to accelerate SN2 reactions.[5] These solvents can solvate the cation of the nucleophile's salt, leaving the anion more "naked" and, therefore, more nucleophilic. Protic solvents, in contrast, can hydrogen-bond to the nucleophile, decreasing its reactivity.

• Leaving Group Ability: Bromine is a good leaving group, contributing to a favorable reaction rate.

The reaction mechanism of N-(2-Bromoethyl)urethane with a generic nucleophile (Nu:) can be visualized as a concerted process:

Caption: SN2 reaction mechanism of N-(2-Bromoethyl)urethane.

Comparative Kinetic Analysis: N-(2-Bromoethyl)urethane vs. Alternatives

While N-(2-Bromoethyl)urethane is a versatile reagent, several alternatives exist for the introduction of an ethylamine or related functionalities. A comparative analysis of their kinetic properties is essential for selecting the optimal reagent for a specific application.

Alkylating Agent	Reaction Type	Typical Solvents	Key Kinetic Advantages	Key Kinetic Disadvantages
N-(2-Bromoethyl)urethane	SN2	ACN, DMF, DMSO	Good leaving group, predictable second-order kinetics.	Susceptible to steric hindrance from the nucleophile.
2-Chloroethylamine	SN2	ACN, DMF	Lower cost.	Chlorine is a poorer leaving group than bromine, leading to slower reaction rates.
Propylene Carbonate	Nucleophilic Addition-Elimination	Neat or high-boiling polar aprotics	"Green" reagent, avoids the use of alkyl halides.	Generally requires higher temperatures, potentially leading to side reactions.
Alcohols (via "Borrowing Hydrogen")	Catalytic N-Alkylation	Toluene, Dioxane	Atom economical, generates water as the only byproduct.	Requires a transition metal catalyst, which can be expensive and require removal. Reaction mechanism is more complex.

Table 1: Comparative overview of kinetic properties of N-(2-Bromoethyl)urethane and its alternatives.

Experimental Protocols for Kinetic Evaluation

To empower researchers to conduct their own comparative studies, this section provides a detailed, step-by-step methodology for determining the kinetic parameters of N-alkylation reactions.

General Protocol for Kinetic Analysis by 1H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for in-situ reaction monitoring, allowing for the determination of reactant and product concentrations over time without the need for sample quenching.[5][6][7][8]

Materials:

• N-(2-Bromoethyl)urethane

• Nucleophile of interest (e.g., a heterocyclic amine)

• Deuterated solvent (e.g., acetonitrile-d3, DMSO-d6)

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR spectrometer

Procedure:

• Sample Preparation: In an NMR tube, dissolve a known concentration of the nucleophile and the internal standard in the deuterated solvent.

• Initial Spectrum: Acquire a 1H NMR spectrum of the initial mixture to establish the initial concentrations.

• Reaction Initiation: Add a known concentration of N-(2-Bromoethyl)urethane to the NMR tube, shake vigorously to ensure mixing, and immediately place the tube in the NMR spectrometer.

• Time-Course Monitoring: Acquire a series of 1H NMR spectra at regular time intervals. The frequency of data acquisition will depend on the reaction rate.

• Data Analysis:

  • Integrate the signals corresponding to a non-overlapping proton of the reactant, the product, and the internal standard in each spectrum.

  • Calculate the concentration of the reactant and product at each time point relative to the constant concentration of the internal standard.

  • For a second-order reaction, a plot of 1/([Reactant]) versus time will yield a straight line with a slope equal to the rate constant (k).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Video: SN2 Reaction: Kinetics [jove.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Quantitative NMR methods for reaction and process monitoring [kluedo.ub.rptu.de]
• 6. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. researchgate.net [researchgate.net]

head-to-head comparison of N-(2-Bromoethyl)urethane and acrylamide warheads

This guide provides a rigorous head-to-head comparison of N-(2-Bromoethyl)urethane (BEU) and Acrylamide warheads, designed for medicinal chemists and chemical biologists. It synthesizes mechanistic insights, kinetic data, and experimental protocols to aid in the rational design of Targeted Covalent Inhibitors (TCIs).

Executive Summary

In the landscape of covalent drug discovery, the choice of electrophilic "warhead" dictates the selectivity, potency, and duration of action of the inhibitor.

• Acrylamide is the industry standard for targeting cysteines (e.g., Ibrutinib, Osimertinib), functioning as a "soft" electrophile via Michael addition . It offers tunable reactivity and high specificity for thiols.

• N-(2-Bromoethyl)urethane (BEU) represents a class of haloalkyl carbamate warheads. It functions primarily via SN2 nucleophilic substitution . While less common in approved drugs due to potential non-specific alkylation risks, it serves as a critical alternative when steric constraints or orbital geometries preclude the use of Michael acceptors.

Feature	Acrylamide	N-(2-Bromoethyl)urethane (BEU)
Mechanism	Michael Addition (1,4-addition)	SN2 Substitution
Electrophile Type	Soft (Orbital-controlled)	Harder/Intermediate (Charge/Steric-controlled)
Reversibility	Generally Irreversible (Tunable)	Irreversible
Kinetics	Fast , driven by -overlap	Slower , driven by backside attack geometry
Selectivity	High for Cysteine (vs. Lys/Ser)	Moderate (Risk of reacting with other nucleophiles)
Metabolic Liability	Glutathione conjugation (GSTs)	Hydrolysis, Glutathione, Cyclization potential

Mechanistic Deep Dive

Acrylamide: The Michael Addition Standard

Acrylamides contain an

-unsaturated carbonyl system. The reaction is orbital-controlled, requiring the Highest Occupied Molecular Orbital (HOMO) of the cysteine thiolate to overlap with the Lowest Unoccupied Molecular Orbital (LUMO) of the alkene.

• Key Characteristic: The transition state requires a specific trajectory (Burgi-Dunitz angle ~107°), making it sensitive to the orientation of the warhead relative to the cysteine.

• Tunability: Reactivity is easily modulated by adding substituents (e.g., cyano-, fluoro-, or methyl- groups) to the

  or positions.

N-(2-Bromoethyl)urethane: The SN2 Alkylator

The BEU warhead consists of a carbamate linker attached to a bromoethyl group (

).

• Mechanism: The cysteine thiolate attacks the carbon adjacent to the bromine, displacing the bromide ion in a concerted SN2 mechanism.

• Distinction: Unlike nitrogen mustards, the nitrogen lone pair in the urethane is delocalized into the carbonyl, suppressing the formation of a reactive aziridinium ion intermediate. This reduces intrinsic reactivity compared to mustards, making it sufficiently stable for biological probing but reactive enough for proximity-driven labeling.

Mechanistic Pathways Diagram

Caption: Comparative reaction pathways. Top: Acrylamide undergoes step-wise Michael addition via an enolate. Bottom: BEU undergoes concerted SN2 displacement of bromide.

Performance Metrics & Data Comparison

The following data summarizes typical kinetic parameters found in literature for cysteine-targeting warheads (e.g., targeting BTK or EGFR).

Metric	Acrylamide Warheads	BEU / Haloalkyl Warheads	Interpretation
Intrinsic Reactivity ( )	to M⁻¹s⁻¹ (vs GSH)	to M⁻¹s⁻¹	Acrylamides are generally more reactive toward soft nucleophiles like GSH.
Inactivation Efficiency ( )	to M⁻¹s⁻¹	to M⁻¹s⁻¹	Acrylamides achieve faster inactivation due to optimized orbital overlap in the binding pocket.
Selectivity Profile	High preference for Cys. Rare reaction with Lys/His unless positioned perfectly.	Moderate. Higher potential for reacting with His/Lys if local pH elevates nucleophilicity.
Plasma Stability ( )	> 24 hours (typically)	4–12 hours	Alkyl bromides are susceptible to hydrolysis and non-enzymatic degradation.

Key Insight: While BEU is often less intrinsically reactive than optimized acrylamides, it can be effective in "shallow" pockets where the specific geometry required for Michael addition (perpendicular attack) cannot be achieved, but a direct backside SN2 attack is sterically permitted.

Experimental Protocols

To validate the performance of these warheads, two core experiments are required: Intrinsic Reactivity (GSH Assay) and Protein Kinetic Labeling .

Protocol A: Glutathione (GSH) Half-Life Assay

Purpose: To determine the intrinsic electrophilicity and metabolic stability of the warhead independent of the protein target.

• Preparation: Prepare a 10 mM stock of the inhibitor in DMSO. Prepare a 10 mM stock of reduced L-Glutathione (GSH) in PBS (pH 7.4).

• Incubation: Mix inhibitor and GSH to final concentrations of 50 µM inhibitor and 5 mM GSH (100-fold excess of GSH to ensure pseudo-first-order kinetics) in PBS with 10% DMSO.

  • Control: Inhibitor without GSH (to monitor hydrolysis).

• Sampling: Incubate at 37°C. Aliquot samples at 0, 15, 30, 60, 120, 240 min, and 24 h.

• Quenching: Quench aliquots immediately with 1% formic acid in acetonitrile.

• Analysis: Analyze via LC-MS/MS. Monitor the disappearance of the parent peak and the appearance of the GSH-adduct.

• Calculation: Plot

  vs. time. The slope is .
  • .

Protocol B: Determination of

Purpose: To measure the efficiency of covalent bond formation within the protein pocket.

• Enzyme Prep: Dilute the target kinase/enzyme to 2x final concentration in assay buffer (e.g., 50 mM HEPES, 10 mM MgCl₂, 1 mM EGTA, 0.01% Triton X-100).

• Inhibitor Dilution: Prepare a serial dilution of the inhibitor (e.g., 0 nM to 10 µM).

• Time-Dependent Incubation:

  • Mix Enzyme and Inhibitor.

  • Incubate for varying times (

    ): 0, 5, 10, 20, 40, 60 minutes.

• Activity Measurement: At each time point, dilute an aliquot 100-fold into a reaction mixture containing ATP and substrate (at

  concentrations) to measure remaining enzyme activity.

• Data Processing:

  • Step 1: Determine

    for each inhibitor concentration by plotting vs time.

  • Step 2: Plot

    vs [Inhibitor].

  • Step 3: Fit to the hyperbolic equation:

  • Note: If the plot is linear (no saturation), report the second-order rate constant

    from the slope.

Decision Framework: When to Use Which?

Use the following logic flow to select the appropriate warhead for your drug discovery campaign.

Caption: Decision tree for warhead selection based on structural biology insights.

References

• Gehringer, M., & Laufer, S. A. (2019). Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry, 62(12), 5673–5724. Link

• Martin, J. S., et al. (2019).[1] Characterising Covalent Warhead Reactivity. Bioorganic & Medicinal Chemistry, 27(10), 2066–2074. Link[1]

• Lonsdale, R., et al. (2017). Expanding the Armory: Predicting and Tuning Covalent Warhead Reactivity. Journal of Chemical Information and Modeling, 57(12), 3124–3137. Link

• Singh, J., et al. (2011). The resurgence of covalent drugs.[2][3][4][5] Nature Reviews Drug Discovery, 10, 307–317. Link

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• 5. discovery.dundee.ac.uk [discovery.dundee.ac.uk]

A Senior Application Scientist's Guide to Alternatives for N-(2-Bromoethyl)urethane in Specific Labeling Applications

For researchers, scientists, and drug development professionals, the precise covalent labeling of biomolecules is a cornerstone of modern biological inquiry. For years, alkylating agents like N-(2-Bromoethyl)urethane have served as workhorses for modifying proteins and other macromolecules. However, the demand for greater specificity, higher efficiency, and milder reaction conditions has driven the development of a diverse and powerful toolkit of alternative labeling reagents. This guide provides an in-depth comparison of these alternatives, grounded in mechanistic principles and supported by experimental data, to empower you to make informed decisions for your specific labeling applications.

The Benchmark: Understanding N-(2-Bromoethyl)urethane

N-(2-Bromoethyl)urethane belongs to the class of haloacetyl derivatives, which react with nucleophilic residues on proteins primarily through an alkylation mechanism. Its primary targets are the thiol groups of cysteine residues, although reactions with other nucleophiles like histidine, lysine, and methionine can occur, particularly at higher pH or with prolonged reaction times.[1] This potential for off-target labeling is a significant drawback.

The reaction proceeds via a straightforward SN2 nucleophilic substitution, where the nucleophilic sulfur atom of a deprotonated cysteine (thiolate) attacks the electrophilic carbon atom bearing the bromine, displacing the bromide ion.

Key Characteristics of N-(2-Bromoethyl)urethane:

• Mechanism: SN2 Alkylation

• Primary Target: Cysteine (thiol group)

• Advantages: Relatively stable and cost-effective.

• Limitations: Slower reaction kinetics compared to modern reagents, potential for off-target reactions with other nucleophilic residues, and pH-dependent reactivity.[2]

The inherent limitations of haloalkanes like N-(2-Bromoethyl)urethane necessitate a critical evaluation of superior alternatives for applications demanding high specificity and efficiency, such as the development of antibody-drug conjugates (ADCs), fluorescent imaging probes, and activity-based probes.

Section 1: High-Efficiency Alternatives for Cysteine-Specific Labeling

Cysteine is an ideal target for specific protein labeling due to the relatively low abundance and high nucleophilicity of its thiol group (pKa ~8.5) in its deprotonated thiolate form.[3]

Maleimides: The Gold Standard for Thiol Reactivity

Maleimides are currently one of the most popular classes of reagents for cysteine modification.[4] They react with thiols via a Michael addition mechanism, forming a stable thioether bond.

This reaction is highly specific for thiols within a pH range of 6.5-7.5 and proceeds significantly faster than alkylation by haloacetyl derivatives.[3] This enhanced reaction rate allows for the use of lower concentrations of the labeling reagent, minimizing off-target effects. However, it's important to note that the resulting thioether bond can undergo a reverse Michael addition, particularly in the presence of other thiols, leading to label exchange. Additionally, maleimides can react with sulfinic acids, a cysteine oxidation product.[5]

Iodoacetamides: A Familiar Alternative

Iodoacetamides, like N-(2-Bromoethyl)urethane, are haloacetyl reagents that react with thiols via SN2 alkylation. However, the carbon-iodine bond is weaker and more polarizable than the carbon-bromine bond, making iodoacetamides generally more reactive.[3]

Comparative Performance: Maleimides vs. Haloacetyls

Feature	Maleimides	Iodoacetamides/Bromoacetamides
Primary Mechanism	Michael Addition	SN2 Alkylation
Reaction pH	6.5 - 7.5	7.5 - 8.5
Relative Rate	Very Fast	Moderate to Fast
Specificity	High for Thiols	Good for Thiols, potential off-target
Bond Stability	Stable, but can be reversible	Very Stable (irreversible)
Key Consideration	Potential for label exchange	Can react with other nucleophiles

While maleimides are often favored for their speed and specificity, empirical testing is crucial to determine the optimal reagent for a specific protein and application.[4]

Section 2: Targeting Primary Amines: N-Hydroxysuccinimide (NHS) Esters

For proteins lacking accessible cysteine residues, the primary amines on lysine side chains and the N-terminus offer abundant labeling sites. N-Hydroxysuccinimide (NHS) esters are the most common reagents for targeting these groups.[6][7]

The reaction involves the acylation of the primary amine by the NHS ester, forming a stable amide bond and releasing N-hydroxysuccinimide as a byproduct.[8] This reaction is most efficient at a slightly alkaline pH of 8.0-9.0, where a significant portion of the primary amines are deprotonated and thus nucleophilic.[9]

A key consideration for NHS ester labeling is the potential for modifying multiple lysine residues, which could impact protein function.[6] The stoichiometry of the reaction must be carefully controlled to achieve the desired degree of labeling.

Experimental Protocol: General IgG Labeling with an NHS Ester

This protocol provides a general guideline for labeling an IgG antibody with a fluorescent dye NHS ester.

• Antibody Preparation:

  • Prepare the antibody solution at a concentration of 2.5 mg/mL in an amine-free buffer, such as 0.1 M sodium bicarbonate, pH 8.3.[10] Buffers containing primary amines (e.g., Tris) must be avoided.[9]

  • If the antibody is in a buffer like PBS, add 1/10th volume of 1 M sodium bicarbonate, pH 8.3.

• Reagent Preparation:

  • Dissolve the NHS ester in anhydrous DMSO or DMF to a stock concentration of 10 mg/mL.[10]

• Labeling Reaction:

  • Add a calculated molar excess of the NHS ester solution to the antibody solution. A 10- to 20-fold molar excess is a common starting point.

  • Incubate the reaction for 1-2 hours at room temperature with gentle stirring.

• Purification:

  • Separate the labeled antibody from unreacted dye and NHS byproduct using a desalting column (e.g., Sephadex G-25) or ultrafiltration.[10]

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the protein (typically at 280 nm) and the dye at its absorbance maximum.

Section 3: The Frontier of Specificity: Bioorthogonal Labeling

Bioorthogonal chemistry refers to reactions that can occur in a living system without interfering with native biochemical processes.[11][12] This strategy offers unparalleled specificity and involves a two-step process:

• Metabolic or Genetic Incorporation: An amino acid bearing a bioorthogonal handle (e.g., an azide or alkyne) is incorporated into the protein of interest.

• Chemoselective Ligation: A probe molecule containing the complementary reactive group is added, leading to a highly specific covalent linkage.

Popular bioorthogonal reactions include the copper-catalyzed azide-alkyne cycloaddition (CuAAC) and the strain-promoted azide-alkyne cycloaddition (SPAAC).[13] These methods provide exquisite control over the site of labeling, making them invaluable for in vivo imaging and proteomics.[13][14]

Another powerful bioorthogonal approach involves self-labeling protein tags like HaloTag and SNAP-tag.[15][16] These are engineered enzymes that form highly specific covalent bonds with synthetic ligands.[17][18] For example, the HaloTag is derived from a haloalkane dehalogenase and covalently binds to ligands containing a chloroalkane linker.[18]

Summary and Outlook

The choice of a labeling reagent is a critical experimental decision that depends on the target biomolecule, the desired site of modification, and the specific application. While N-(2-Bromoethyl)urethane and other haloacetyls have their place, the modern bioconjugation landscape offers a wealth of more specific, efficient, and versatile alternatives.

Labeling Strategy	Primary Target	Key Advantages	Key Disadvantages
Haloacetyls (e.g., N-(2-Bromoethyl)urethane)	Cysteine	Cost-effective, stable bond	Slower kinetics, potential for off-target reactions
Maleimides	Cysteine	Fast, highly specific for thiols	Potential for label exchange
NHS Esters	Lysine, N-terminus	High reactivity, targets abundant residues	Can lead to heterogeneous labeling
Bioorthogonal/Self-Labeling Tags	Site-specifically incorporated handle	Unparalleled specificity, suitable for in vivo use	Requires genetic modification of the target protein

For applications requiring the highest degree of specificity and control, bioorthogonal and self-labeling tag strategies are unparalleled. For rapid and efficient labeling of native cysteines, maleimides are often the reagent of choice. When targeting primary amines, NHS esters provide a robust and widely applicable method, provided that reaction stoichiometry is carefully optimized. By understanding the underlying chemistry and weighing the pros and cons of each approach, researchers can select the optimal tool to advance their scientific goals.

References

• Paul, S. et al. (2019). Methods for the determination and quantification of the reactive thiol proteome. Proteomics. Available at: [Link]

• ResearchGate. (n.d.). Maleimide-Based Chemical Proteomics for Quantitative Analysis of Cysteine Reactivity. Request PDF. Available at: [Link]

• Glen Research. (2021). Glen Report 33-13: Application Note – Protein Labeling with NHS Esters. Available at: [Link]

• Poole, L. B. et al. (2019). Profiling protein S-sulfination with maleimide-linked probes. Nature Communications. Available at: [Link]

• Jing, C., & Cornish, V. W. (2011). Advances in chemical labeling of proteins in living cells. Accounts of Chemical Research. Available at: [Link]

• Glassman, M. et al. (2019). Quantitative Analysis and Optimization of Site-Specific Protein Bioconjugation in Mammalian Cells. ACS Chemical Biology. Available at: [Link]

• Sletten, E. M., & Bertozzi, C. R. (2011). Bioorthogonal Chemistry and Its Applications. Accounts of Chemical Research. Available at: [Link]

• Juhász, A. et al. (2023). Correction: The kinetics of uncatalyzed and catalyzed urethane forming reactions of aliphatic diisocyanates with butan-1-ol. New Journal of Chemistry. Available at: [Link]

• Kalia, J., & Raines, R. T. (2008). Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms. Angewandte Chemie. Available at: [Link]

• Bernardes, G. J. L. et al. (2015). Rapid, Stable, Chemoselective Labeling of Thiols with Julia–Kocienski Like Reagents: A Serum-Stable Alternative to Maleimide-Based Protein Conjugation. Angewandte Chemie. Available at: [Link]

• Robey, F. A. (1992). Amino acid derivative and bromoacetyl modified peptides. Google Patents.

• Al-Khafaji, K., & Taskin, T. (2024). Cutting-edge bioorthogonal chemistry: Innovations, practical applications, and emerging trends. European Journal of Chemistry. Available at: [Link]

• Los, G. V. et al. (2008). HaloTag: A Novel Protein Labeling Technology for Cell Imaging and Protein Analysis. ACS Chemical Biology. Available at: [Link]

• Juhász, A. et al. (2023). The kinetics of uncatalyzed and catalyzed urethane forming reactions of aliphatic diisocyanates with butan-1-ol. New Journal of Chemistry. Available at: [Link]

• Zhang, W. et al. (2021). Recent progress in enzymatic protein labelling techniques and their applications. Chemical Society Reviews. Available at: [Link]

• ResearchGate. (2012). One-pot efficient synthesis of N α-urethane-protected β- And γ-amino acids. Available at: [Link]

• SlideShare. (2015). Alternatives to Fluorescent tagged proteins. Available at: [Link]

• Yao, J. Z., & Uttamapinant, C. (2015). Bioorthogonal Chemistry: Recent Progress and Future Directions. Molecules. Available at: [Link]

• Wang, X. et al. (2018). Kinetic study of the urethane and urea reactions of isophorone diisocyanate. ResearchGate. Available at: [Link]

• ResearchGate. (2022). Bioorthogonal Chemistry: Tools for Imaging and Drug Delivery. Available at: [Link]

• Fuller, W. D. et al. (1990). Urethane-protected Alpha-Amino Acid N-carboxyanhydrides and Peptide Synthesis. Biopolymers. Available at: [Link]

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• American Chemical Society. (2026). Rapid and High-Yielding Disulfide Bioconjugation at Any Desired Site in Proteins. Journal of the American Chemical Society. Available at: [Link]

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• Park, J. et al. (2024). Target Bioconjugation of Protein Through Chemical, Molecular Dynamics, and Artificial Intelligence Approaches. International Journal of Molecular Sciences. Available at: [Link]

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